Fura-FF (pentapotassium)

Core Science & Biosynthesis

Fura-FF Pentapotassium: A Technical Guide on Dissociation Dynamics and Ratiometric Calcium Imaging

Executive Summary

Accurate quantification of intracellular calcium ( Ca2+ ) transients is foundational to understanding cellular signaling, synaptic transmission, and mitochondrial dynamics. While high-affinity indicators like Fura-2 are standard for resting state measurements, they rapidly saturate in microdomains experiencing high Ca2+ influx. Fura-FF , a difluorinated derivative of Fura-2, offers a significantly higher dissociation constant ( ) and negligible magnesium interference.

This whitepaper provides an in-depth analysis of the Fura-FF pentapotassium salt, exploring its thermodynamic binding properties, environmental dependencies, and self-validating ratiometric protocols designed for researchers and drug development professionals.

Molecular Architecture & The Pentapotassium Advantage

Fura-FF is engineered by introducing two fluorine atoms into the BAPTA-like chelating core of the Fura-2 molecule 1[1]. This electron-withdrawing modification reduces the electron density at the carboxylate binding sites, thereby lowering the affinity for Ca2+ and shifting the Kd​ from the nanomolar to the micromolar range 2[2].

Why the Pentapotassium Salt?

Fluorescent indicators are typically available as acetoxymethyl (AM) esters or as salts. While AM esters are cell-permeant, they rely on endogenous esterases for cleavage. This often results in incomplete hydrolysis and unintended compartmentalization within organelles (e.g., mitochondria or endoplasmic reticulum), confounding cytosolic measurements.

The pentapotassium salt form of Fura-FF is highly water-soluble and membrane-impermeant. By introducing the salt directly into the cytosol via a patch-clamp pipette or microinjection, researchers achieve precise spatial control 3[3]. The dye remains strictly localized to the dialyzed compartment, allowing for simultaneous high-fidelity electrophysiological recording and optical imaging without organelle interference.

Dissociation Constant ( Kd​ ) Dynamics

The Kd​ of an indicator is not a static universal constant; it is a thermodynamic equilibrium value dictated by the surrounding physicochemical environment.

Magnesium Insensitivity: The Critical Differentiator

A common alternative for low-affinity calcium imaging is Mag-Fura-2. However, Mag-Fura-2 possesses a high affinity for magnesium ( Kd​≈1.9 mM ) 4[4]. Because resting intracellular free Mg2+ is typically around 1 mM, Mag-Fura-2 signals are heavily confounded by baseline magnesium. Fura-FF resolves this causality issue by exhibiting negligible Mg2+ sensitivity ( Kd​>10 mM ), ensuring that the optical shift is exclusively driven by Ca2+ 2[2].

Table 1: Spectral and Binding Properties of Fura-Series Indicators

Indicator	Kd​ for Ca2+ ( μ M)	Kd​ for Mg2+ (mM)	Peak Ex (Free / Bound)	Peak Em
Fura-2	~0.14 - 0.22	~10	365 nm / 340 nm	510 nm
Fura-FF	~5.5 - 6.0	>10 (Negligible)	365 nm / 339 nm	510 nm
Mag-Fura-2	~25	~1.9	369 nm / 329 nm	510 nm

Environmental Variance of Kd​

Temperature and ionic strength profoundly alter the kinetic energy and ionic shielding of the chelator's binding pockets. For instance, increasing the temperature from 24°C to 35°C in a cesium methanesulfonate ( CsMeSO4​ ) buffer shifts the apparent Kd​ of Fura-FF from 7.7 μ M down to 3.5 μ M 5[5].

Table 2: Environmental Variance of Fura-FF Kd​

Temperature	Buffer System (Intracellular Mimic)	Measured Kd​ for Ca2+
22°C	100 mM KCl, 10 mM MOPS, pH 7.2	5.5 μ M
24°C	150 mM CsMeSO4​ , 30 mM HEPES, pH 7.3	7.7 μ M
35°C	150 mM CsMeSO4​ , 30 mM HEPES, pH 7.3	3.5 μ M

Ratiometric Signal Processing (Self-Validating Logic)

Fura-FF is an excitation-ratiometric dye. Upon binding calcium, its peak excitation shifts from 365 nm to 339 nm, while its emission remains constant at ~510 nm 1[1]. By rapidly alternating excitation between 340 nm and 380 nm and calculating the ratio ( R=F340​/F380​ ), the measurement becomes a self-validating system . The ratio mathematically cancels out experimental artifacts such as uneven dye loading, changes in cell volume, and photobleaching.

Absolute calcium concentrations are derived using the Grynkiewicz Equation :

[Ca2+]=Kd​×β×Rmax​−RR−Rmin​​

(Where β is the ratio of fluorescence of the free dye to the Ca-bound dye at 380 nm, Rmin​ is the ratio at zero calcium, and Rmax​ is the ratio at saturating calcium).

Caption: Ratiometric measurement logic of Fura-FF, highlighting excitation shifts upon calcium binding.

Experimental Methodologies

In Vitro Kd​ Calibration Protocol

Because Kd​ varies with the intracellular environment, it must be calibrated in vitro using buffers that mimic the specific experimental conditions (e.g., matching the patch-pipette internal solution).

Step-by-Step Methodology:

• Buffer Preparation: Prepare a zero-calcium base buffer matching your intracellular solution (e.g., 150 mM KCl, 10 mM HEPES, 10 mM EGTA, pH 7.2).

• Dye Addition: Add Fura-FF pentapotassium salt to a final concentration of 50 μ M.

• Titration: Create a 10-point calibration curve by adding precise volumes of CaCl2​ . Use software (e.g., MaxChelator) to calculate the exact free [Ca2+] based on EGTA buffering dynamics at your specific temperature.

• Spectrofluorometry: Measure fluorescence at Ex 340 nm and 380 nm, Em 510 nm for each point.

• Self-Validation Check: Monitor the isosbestic point (~354 nm for Fura-FF). Fluorescence at this wavelength is insensitive to calcium. Any deviation in intensity at 354 nm across the titration series indicates volumetric errors or dye photobleaching, rendering the calibration invalid.

• Data Fitting: Plot the Ratio ( F340​/F380​ ) against free [Ca2+] and fit to the Grynkiewicz equation using non-linear regression to extract the apparent Kd​ .

Caption: Step-by-step in vitro calibration workflow to determine the apparent Kd of Fura-FF.

In Situ Patch-Pipette Loading Protocol

For live-cell imaging of high-concentration calcium microdomains (e.g., presynaptic terminals or dendritic spines).

Step-by-Step Methodology:

• Reconstitution: Reconstitute Fura-FF pentapotassium salt in ddH2​O to create a 10 mM stock. Store in dark aliquots at -20°C.

• Internal Solution Prep: Dilute the stock into your standard patch-clamp intracellular solution (e.g., K-gluconate based) to a final working concentration of 100–200 μ M.

• Whole-Cell Configuration: Obtain a giga-ohm seal on the target cell and break in to establish the whole-cell configuration.

• Equilibration: Allow 15–20 minutes for the dye to dialyze from the soma into distal dendrites or axons. Monitor baseline fluorescence at 380 nm to confirm stable loading.

• Acquisition: Stimulate the cell electrically while acquiring alternating 340/380 nm images. Convert the resulting ratios to absolute [Ca2+] using the Kd​ , Rmin​ , and Rmax​ derived from your in vitro calibration.

References

• Brenowitz, S. D., & Regehr, W. G. (2005). "Sustained Elevation of Dendritic Calcium Evokes Widespread Endocannabinoid Release and Suppression of Synapses onto Cerebellar Purkinje Cells". Journal of Neuroscience.[Link]

• Billups, B., & Forsythe, I. D. (2002). "Presynaptic Mitochondrial Calcium Sequestration Influences Transmission at Mammalian Central Synapses". Journal of Neuroscience.[Link]

• Hyrc, K. L., et al. (2000). "Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC". Cell Calcium / ResearchGate. [Link]

Sources

• 1. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 3. jneurosci.org [jneurosci.org]
• 4. researchgate.net [researchgate.net]
• 5. jneurosci.org [jneurosci.org]

Mechanism of ratiometric calcium imaging with Fura-FF

Executive Summary

Intracellular calcium (Ca²⁺) is a universal second messenger governing processes from synaptic transmission to apoptosis. While high-affinity indicators like Fura-2 (Kₑ ~140 nM) are standard for baseline cytosolic measurements, they rapidly saturate in high-Ca²⁺ microdomains (e.g., mitochondria, endoplasmic reticulum) or during massive influx events like glutamate-induced excitotoxicity[1].

To quantify these elevated Ca²⁺ states without signal plateauing, researchers turn to Fura-FF , a low-affinity, excitation-ratiometric indicator. This whitepaper provides an in-depth mechanistic analysis of Fura-FF, detailing its chemical rationale, optical properties, and a self-validating experimental workflow designed to ensure rigorous, reproducible data in drug development and neuroscience applications.

Chemical Rationale: The Design of Fura-FF

Fura-FF is a rationally designed, difluorinated derivative of the classic Fura-2 fluorophore[2][3]. Understanding its utility requires examining the causality behind its chemical structure:

• Fluorine-Induced Affinity Shift: The BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) core is responsible for Ca²⁺ chelation. By substituting two hydrogen atoms with highly electronegative fluorine atoms on the BAPTA backbone, an inductive electron-withdrawing effect is created. This pulls electron density away from the coordinating nitrogen and oxygen atoms, significantly reducing their affinity for the positively charged Ca²⁺ ion. Consequently, the Kₑ shifts from ~0.14 µM (Fura-2) to approximately 5.5–6.0 µM (Fura-FF)[1][2].

• Magnesium Insensitivity: Unlike other low-affinity dyes such as Mag-Fura-2, which inherently bind Mg²⁺ (Kₑ ~1.9 mM), Fura-FF exhibits negligible Mg²⁺ sensitivity[1][4]. This high ionic selectivity prevents signal confounding in metabolically active cells where intracellular Mg²⁺ fluctuates[5].

Table 1: Comparative Properties of Ratiometric UV-Excitable Indicators

Indicator	Kₑ for Ca²⁺	Kₑ for Mg²⁺	Peak Excitation (Ca²⁺-Free / Bound)	Emission	Primary Application
Fura-2	~0.14 µM	~10 mM	380 nm / 340 nm	~510 nm	Baseline cytosolic Ca²⁺ tracking
Fura-FF	~5.5 - 6.0 µM	>10 mM	365 nm / 339 nm	~510 nm	High Ca²⁺ microdomains, Mitochondria
Mag-Fura-2	~25 µM	~1.9 mM	369 nm / 329 nm	~510 nm	Mg²⁺ tracking, ER Ca²⁺ overload

(Data synthesized from[1][2][4][5])

Mechanism of Ratiometric Imaging

Single-wavelength indicators (e.g., Fluo-4) are highly susceptible to artifacts caused by uneven dye loading, variable cell thickness, dye leakage, and photobleaching[1]. Fura-FF circumvents these issues via excitation ratiometry .

In the Ca²⁺-free state, Fura-FF has an excitation maximum of ~365 nm. Upon binding Ca²⁺, the electron redistribution within the fluorophore shifts the excitation maximum to ~339 nm[2][3]. The emission maximum remains relatively static at ~507–514 nm. In practice, optical systems alternate excitation between standard 340 nm and 380 nm bandpass filters and record the emission at 510 nm[6][7].

Because both wavelengths are affected equally by variations in cell thickness or absolute dye concentration, the calculated ratio ( R=F340​/F380​ ) is purely a function of the free Ca²⁺ concentration.

Fig 2: Ratiometric imaging workflow and Grynkiewicz equation logic for Fura-FF.

Self-Validating Experimental Protocol: Fura-FF AM Loading

To measure intracellular Ca²⁺ non-invasively, Fura-FF is supplied as an acetoxymethyl (AM) ester[7]. The AM groups mask the hydrophilic carboxylates, rendering the molecule lipophilic enough to cross the plasma membrane. Once inside, ubiquitous endogenous esterases hydrolyze the AM groups, trapping the Ca²⁺-sensitive free acid in the cytosol[2].

Step-by-Step Methodology & Causality

Phase 1: Reagent Preparation

• Stock Solution: Dissolve Fura-FF AM in high-quality, anhydrous DMSO to yield a 2–5 mM stock[6][8].

  • Causality: Water rapidly hydrolyzes AM esters. Anhydrous DMSO prevents premature extracellular cleavage, which would render the dye membrane-impermeable.

• Working Solution: Dilute the stock to a final concentration of 4–5 µM in a physiological buffer (e.g., HBSS with 20 mM HEPES) containing 0.04% Pluronic F-127[6][8].

  • Causality: Pluronic F-127 is a non-ionic surfactant. Because AM esters are highly hydrophobic, they tend to precipitate in aqueous buffers. Pluronic forms micelles that disperse the dye evenly, ensuring uniform cellular uptake.

Phase 2: Cellular Loading & De-esterification 3. Incubation: Replace cell culture media with the working solution and incubate at 37°C for 30–60 minutes[6]. 4. De-esterification (Critical Step): Wash the cells 2–3 times with dye-free HBSS/HEPES buffer, then incubate in dye-free buffer for an additional 20–30 minutes at room temperature or 37°C[8].

• Causality: Intracellular esterases require time to systematically cleave all four AM groups. Partially hydrolyzed Fura-FF is fluorescent but insensitive to Ca²⁺. Skipping this step leads to a high background signal that artificially compresses the dynamic range between Rmin​ and Rmax​ .

  Fig 1: Fura-FF AM cellular loading and intracellular trapping via esterase hydrolysis.

Phase 3: In Situ Calibration (The Self-Validating System) Absolute Ca²⁺ concentrations cannot be accurately derived using in vitro Kd​ values because intracellular viscosity, pH, and protein binding alter the dye's behavior[4][9]. A self-validating protocol requires in situ calibration at the end of every experiment using the Grynkiewicz equation:

[Ca2+]=Kd​×β×Rmax​−RR−Rmin​​ [10].

• Determine Rmax​ : Perfuse cells with a buffer containing saturating Ca²⁺ (e.g., 5–10 mM CaCl₂) and 2–5 µM of a Ca²⁺ ionophore (4-bromo-A23187 or Ionomycin)[10]. This forces extracellular Ca²⁺ into the cell, fully saturating the Fura-FF. Record the maximum ratio ( Rmax​ ).

• Determine Rmin​ : Perfuse cells with a Ca²⁺-free buffer containing 10 mM EGTA (a strong Ca²⁺ chelator) and the ionophore[5]. This strips all Ca²⁺ from the dye. Record the minimum ratio ( Rmin​ ).

• Calculate β : β is the ratio of the fluorescence emission at 380 nm in the Ca²⁺-free state to the emission at 380 nm in the Ca²⁺-bound state ( F380(free)​/F380(bound)​ )[10].

Applications in Drug Development

Because Fura-FF avoids signal saturation at high concentrations, it is indispensable in specific pharmacological assays:

• Mitochondrial Toxicity Assays: Mitochondria act as Ca²⁺ sinks, buffering massive cytosolic influxes. Fura-FF can be specifically loaded into isolated mitochondria to track matrix Ca²⁺ uptake via the Mitochondrial Calcium Uniporter (MCU) without plateauing, aiding in the development of MCU inhibitors like Ru360[10].

• Neurodegenerative Disease Modeling: In models of Huntington's Disease or ischemic stroke, overactivation of NMDA receptors leads to excitotoxic Ca²⁺ overload[1][11]. Fura-FF accurately quantifies these massive transients (often exceeding 10 µM), providing a reliable readout for the efficacy of neuroprotective compounds[9][12].

References

• TargetMol. "Fura-FF AM | TargetMol". targetmol.com.
• Thermo Fisher Scientific. "Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2". thermofisher.com.
• AAT Bioquest. "Protocol for Fura-FF, AM CAS 348079-12-9".
• Cayman Chemical / Biomol. "Fura-FF (potassium salt) | CAS 192140-58-2". biomol.com.
• Interchim.
• NIH / PMC.
• NIH / PMC.
• AAT Bioquest. "Fura-2FF, AM; CAS 348079-12-9".
• ResearchGate. "Ionic selectivity of low-affinity ratiometric calcium indicators".
• Rockefeller University Press. "Dynamics of matrix-free Ca2+ in cardiac mitochondria". rupress.org.
• NIH / PMC. "Visualization of fast calcium oscillations in the parafascicular nucleus". nih.gov.
• Frontiers. "Calcium imaging: A versatile tool to examine Huntington's disease mechanisms". frontiersin.org.

Sources

• 1. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Fura-FF AM | TargetMol [targetmol.com]
• 3. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 4. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. Fura-FF, AM [Fura-2FF, AM] *CAS 348079-12-9* | AAT Bioquest [aatbio.com]
• 8. interchim.fr [interchim.fr]
• 9. Visualization of fast calcium oscillations in the parafascicular nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rupress.org [rupress.org]
• 11. Frontiers | Calcium imaging: A versatile tool to examine Huntington’s disease mechanisms and progression [frontiersin.org]
• 12. Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Fura-FF Pentapotassium: A Technical Guide to Molecular Weight, Solubility, and High-Concentration Calcium Imaging

As a Senior Application Scientist, I frequently encounter experimental bottlenecks where standard calcium indicators, such as Fura-2, fail to capture the full dynamic range of intracellular calcium ( Ca2+ ) spikes. In microdomains like mitochondria, neuronal dendrites, and synaptic spines, local Ca2+ concentrations can easily exceed 1 µM, leading to the rapid saturation of high-affinity dyes.

To resolve this, Fura-FF pentapotassium was engineered as a low-affinity, ratiometric alternative. This whitepaper provides an in-depth mechanistic analysis of Fura-FF pentapotassium, detailing its physicochemical properties, water solubility dynamics, and a self-validating protocol for precise intracellular application.

Physicochemical Profiling: Molecular Weight and Solubility Dynamics

Unlike its cell-permeable acetoxymethyl (AM) ester counterpart, the pentapotassium salt of Fura-FF is strictly cell-impermeant. This formulation is intentionally designed for direct intracellular introduction via whole-cell patch-clamp pipettes or microinjection, granting researchers absolute control over the final cytosolic dye concentration without relying on unpredictable intracellular esterase activity.

Molecular Weight and Structural Causality

• Chemical Formula: C28​H18​F2​N3​O14​⋅5K

• Molecular Weight: 853.94 g/mol [1]

The core structural modification of Fura-FF involves the addition of two electron-withdrawing fluorine atoms to the BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) chelator moiety[2]. Mechanistic Causality: These highly electronegative fluorine substituents pull electron density away from the nitrogen and oxygen atoms responsible for coordinating Ca2+ . This deliberate reduction in electron density drastically lowers the binding affinity, shifting the dissociation constant ( Kd​ ) from ~0.14 µM (Fura-2) to approximately 5.5–6.0 µM (Fura-FF)[2][3].

Water Solubility and Osmotic Considerations

• Water Solubility: ~5 mg/mL (5.86 mM)[4]

Fura-FF pentapotassium exhibits moderate to high water solubility, making it ideal for formulation in standard intracellular recording solutions. Mechanistic Causality: Why utilize a pentapotassium salt rather than a sodium salt? During whole-cell patch-clamp recordings, the pipette solution continuously dialyzes the cytosol. Because potassium ( K+ ) is the dominant intracellular cation responsible for maintaining the resting membrane potential, introducing a sodium-based dye would disrupt the physiological Nernst equilibrium, potentially triggering artifactual depolarization. The pentapotassium formulation ensures electrochemical neutrality[5].

While highly soluble, transient micro-aggregates can form at high stock concentrations; therefore, brief sonication is recommended to ensure complete dissolution prior to aliquoting[4].

Mechanistic Advantages: The Fluorination Effect

Beyond extending the dynamic range of Ca2+ detection, the fluorination of Fura-FF confers a critical secondary advantage: negligible magnesium ( Mg2+ ) sensitivity .

Standard low-affinity indicators like Mag-Fura-2 possess significant cross-reactivity with Mg2+ ( Kd​ ~1.9 mM)[6]. Because physiological intracellular Mg2+ concentrations hover around 1 mM, fluctuations in Mg2+ can easily confound Ca2+ measurements. As documented by 3[3], Fura-FF's unique structural conformation renders it practically blind to Mg2+ , ensuring that the observed ratiometric shifts are exclusively driven by Ca2+ transients.

Quantitative Data Summary

To aid in experimental design, the following table summarizes the critical parameters of Fura-FF pentapotassium compared to standard Fura-2.

Property	Fura-FF Pentapotassium	Fura-2 Pentapotassium
Molecular Weight	853.94 g/mol	~831.90 g/mol
Water Solubility	~5 mg/mL (5.86 mM)	Highly Soluble
Ca2+ Kd​	~5.5 - 6.0 µM	~0.14 µM
Mg2+ Sensitivity	Negligible	Moderate/High
Excitation Peaks	339 nm ( Ca2+ bound) / 365 nm (free)	340 nm ( Ca2+ bound) / 380 nm (free)
Emission Peak	507 nm - 514 nm	510 nm
Primary Application	High [Ca2+] microdomains (e.g., mitochondria)	Cytosolic baseline [Ca2+]

Data synthesized from 2[2] and 5[5].

Experimental Workflow: Patch-Clamp Loading and In Situ Calibration

To ensure a self-validating system, researchers must not rely solely on in vitro Kd​ values. The intracellular environment (viscosity, pH, protein binding) alters dye behavior. The following protocol details the preparation, loading, and in situ calibration of Fura-FF pentapotassium.

Step 1: Stock Solution Preparation

• Reconstitution: Dissolve 1 mg of Fura-FF pentapotassium in 195 µL of sterile, nuclease-free water to yield a ~6 mM stock solution.

• Sonication: Sonicate the vial in a water bath for 2-3 minutes to disrupt any micro-aggregates[4].

• Storage: Aliquot into 5 µL volumes and store at -20°C, protected from light.

Step 2: Intracellular Loading via Patch Pipette

• Dilution: Dilute the stock solution directly into your filtered intracellular pipette solution (e.g., 140 mM KCl, 10 mM HEPES, pH 7.2) to a final working concentration of 100–200 µM.

• Equilibration: Achieve the whole-cell patch-clamp configuration. Allow 10–15 minutes for the dye to fully dialyze and equilibrate throughout the cellular arbor. Causality: Premature imaging will result in uneven dye distribution, skewing the ratiometric calculation in distal dendrites.

Step 3: Ratiometric Imaging

• Excitation: Alternately excite the cell at 340 nm and 380 nm (standard Fura-2 filter sets are compatible, though Fura-FF's true peaks are slightly shifted to 339/365 nm)[2][3].

• Emission: Capture the emitted fluorescence at 510 nm.

• Ratio Calculation: Calculate the ratio R=F340​/F380​ after performing background subtraction for both channels.

Step 4: Self-Validating In Situ Calibration

To convert the fluorescence ratio ( R ) into absolute [Ca2+] , you must determine the minimum ( Rmin​ ) and maximum ( Rmax​ ) ratios within the actual cell.

• Rmax​ Determination: Perfuse the cell with an extracellular solution containing 10 mM Ca2+ and 5 µM Ionomycin (a Ca2+ ionophore). Record the saturated ratio.

• Rmin​ Determination: Switch the perfusate to a Ca2+ -free solution containing 10 mM EGTA and 5 µM Ionomycin. Record the baseline ratio.

• Quantification: Apply the Grynkiewicz equation: [Ca2+]=Kd​×β×Rmax​−RR−Rmin​​ , where β is the ratio of F380(free)​/F380(bound)​ .

Logical Workflow Visualization

The following diagram maps the logical execution of ratiometric calcium imaging using Fura-FF pentapotassium, from intracellular loading to final quantification.

Figure 1: Logical workflow of ratiometric calcium imaging using Fura-FF pentapotassium.

References

• Cayman Chemical . Fura-FF AM (CAS 348079-12-9) Product Information. Retrieved from 2

• Sabnis, R. W. Handbook of Biological Dyes and Stains. John Wiley & Sons, Inc. Retrieved from 1

• Thermo Fisher Scientific . Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2. Retrieved from 3

• TargetMol . Fura-FF pentapotassium salt | Calcium Fluorescent Dyes. Retrieved from 4

• AAT Bioquest . Fura-2FF, pentapotassium salt; CAS 192140-58-2. Retrieved from 5

• Paredes, R. M., et al. Chemical Calcium Indicators. PMC - NIH. Retrieved from 6

• Biomol . Fura-FF (potassium salt) | CAS 192140-58-2. Retrieved from 7

Sources

• 1. chemistry-chemists.com [chemistry-chemists.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Fura-FF pentapotassium salt | Calcium Fluorescent Dyes | TargetMol [targetmol.com]
• 5. Fura-FF, pentapotassium salt [Fura-2FF, pentapotassium salt] *CAS 192140-58-2* | AAT Bioquest [aatbio.com]
• 6. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com [biomol.com]

Fura-FF Pentapotassium: A Technical Guide for Advanced Neuroscience Applications

Introduction: In the intricate landscape of neuroscience, the precise measurement of intracellular calcium ([Ca²⁺]i) dynamics is paramount to understanding neuronal signaling, synaptic plasticity, and network function. Among the arsenal of fluorescent Ca²⁺ indicators, Fura-FF pentapotassium salt has emerged as a valuable tool, particularly for investigations involving high calcium concentrations. This guide provides an in-depth technical overview of Fura-FF, offering field-proven insights and detailed protocols to empower researchers, scientists, and drug development professionals in their quest to unravel the complexities of the nervous system. We will delve into the core principles of Fura-FF, its practical applications, and the nuances of its implementation, ensuring a self-validating system for robust and reproducible results.

Fura-FF: The Molecule and its Mechanism

Fura-FF is a difluorinated derivative of the well-established ratiometric fluorescent indicator, Fura-2.[1][2] The "FF" denotes its lower affinity for Ca²⁺, making it particularly well-suited for measuring high calcium concentrations that would saturate higher-affinity dyes.[1][3] The pentapotassium salt form renders the molecule membrane-impermeant, requiring direct introduction into the cytosol, but ensures good solubility in aqueous solutions for experimental use.

Mechanism of Action: Fura-FF is a dual-excitation ratiometric indicator. Its fluorescence emission, typically measured around 510 nm, is dependent on the excitation wavelength in a Ca²⁺-dependent manner.[1][2][4] When excited at approximately 340 nm, its fluorescence intensity increases upon binding to Ca²⁺. Conversely, when excited at its isosbestic point, around 360-380 nm, its fluorescence is largely insensitive to Ca²⁺ concentration.[1][2] The ratio of the fluorescence intensities emitted upon excitation at these two wavelengths (F340/F380) provides a quantitative measure of intracellular Ca²⁺ concentration.[5][6] This ratiometric approach is a key advantage as it inherently corrects for variations in dye concentration, cell thickness, and photobleaching, which can confound measurements with single-wavelength indicators.[5][7]

Figure 1: Mechanism of Fura-FF as a ratiometric calcium indicator.

Core Applications in Neuroscience

The lower Ca²⁺ affinity of Fura-FF is its defining characteristic, making it the indicator of choice for specific neuroscience applications where large and rapid increases in intracellular Ca²⁺ are anticipated.

• Excitotoxicity and Neuronal Injury: In pathological states such as stroke or traumatic brain injury, excessive glutamate release leads to massive Ca²⁺ influx, triggering cell death pathways. Fura-FF can accurately quantify these high Ca²⁺ levels without saturating, which is a common issue with high-affinity probes like Fura-2.[3]

• Synaptic Plasticity: The induction of long-term potentiation (LTP) and long-term depression (LTD) involves significant Ca²⁺ transients in dendritic spines. Fura-FF is well-suited for studying these phenomena in compartments with relatively low calcium buffering capacities.[1][2]

• Mitochondrial Calcium Dynamics: Mitochondria can sequester large amounts of Ca²⁺, and Fura-FF is often preferred for studying calcium handling in these organelles.[1][2]

• Neurotransmitter Release: The presynaptic terminal experiences very high local Ca²⁺ concentrations that are necessary to trigger neurotransmitter release. Fura-FF can be used to investigate the dynamics of this critical process.

Experimental Design and Protocols: A Self-Validating Approach

Robust and reproducible data with Fura-FF requires careful experimental design and execution. The following protocols are structured to include self-validating steps to ensure data integrity.

Dye Loading: Choosing the Right Method

Since Fura-FF pentapotassium salt is membrane-impermeant, it must be introduced into cells directly.[8]

Protocol 1: Patch Pipette Loading

This method is ideal for single-cell studies in brain slices or cultured neurons, allowing for simultaneous electrophysiological recording and calcium imaging.

• Step 1: Pipette Solution Preparation: Dissolve Fura-FF pentapotassium salt in the internal pipette solution to a final concentration of 50-200 µM. Filter the solution through a 0.22 µm syringe filter to remove any precipitates that could clog the pipette tip.

• Step 2: Cell Patching: Establish a whole-cell patch-clamp configuration on the target neuron.

• Step 3: Diffusion and Equilibration: Allow at least 15-20 minutes for the dye to diffuse from the pipette into the cell and equilibrate throughout the cytosol before beginning imaging.

• Self-Validation Check: Monitor the baseline fluorescence at both 340 nm and 380 nm. A stable baseline indicates successful and non-toxic loading. A continuously rising baseline may suggest cell swelling or membrane compromise.

Protocol 2: Microinjection

Direct injection of the dye into cells is another option, particularly for larger cells or when patch-clamping is not feasible.

• Step 1: Prepare Injection Solution: Prepare a concentrated solution of Fura-FF pentapotassium salt in a suitable intracellular buffer.

• Step 2: Inject the Dye: Use a microinjector to deliver a small volume of the dye solution into the target neuron.

• Step 3: Recovery and Equilibration: Allow the cell to recover from the injection and for the dye to distribute evenly.

• Self-Validation Check: As with patch-pipette loading, a stable baseline fluorescence is indicative of a healthy, well-loaded cell.

Imaging and Data Acquisition

A properly configured fluorescence imaging system is essential for accurate ratiometric measurements.

• Step 1: Microscope Setup: Use a fluorescence microscope equipped with a light source capable of rapidly alternating between ~340 nm and ~380 nm excitation wavelengths. A sensitive camera, such as a sCMOS or EMCCD, is required for capturing the emitted fluorescence.[7]

• Step 2: Image Acquisition: Acquire pairs of images, one at each excitation wavelength, in rapid succession. The temporal resolution will depend on the speed of the physiological process being studied.

• Step 3: Background Subtraction: Before calculating the ratio, it is crucial to subtract the background fluorescence from a region of the image that does not contain cells.

• Self-Validation Check: The fluorescence intensity at the isosbestic point (~380 nm) should remain relatively stable throughout the experiment. Significant changes at this wavelength can indicate dye leakage, photobleaching, or focus drift.

Figure 2: Experimental workflow for calcium imaging with Fura-FF pentapotassium.

Calibration: From Ratio to Concentration

To convert the fluorescence ratio to an absolute Ca²⁺ concentration, a calibration is necessary. The Grynkiewicz equation is commonly used for this purpose:

[Ca²⁺] = K_d * [(R - R_min) / (R_max - R)] * (S_f2 / S_b2)

Where:

• K_d: The dissociation constant of Fura-FF for Ca²⁺.

• R: The measured F340/F380 ratio.

• R_min: The ratio in a Ca²⁺-free environment.

• R_max: The ratio at a saturating Ca²⁺ concentration.

• S_f2 / S_b2: The ratio of fluorescence intensities at 380 nm in Ca²⁺-free and Ca²⁺-bound conditions, respectively.

Protocol 3: In Situ Calibration

For the most accurate results, it is recommended to perform an in situ calibration at the end of the experiment.

• Step 1: Determine R_min: Perfuse the cell with a Ca²⁺-free solution containing a high concentration of a Ca²⁺ chelator (e.g., EGTA) and a Ca²⁺ ionophore (e.g., ionomycin) to deplete intracellular Ca²⁺.

• Step 2: Determine R_max: Subsequently, perfuse with a solution containing a saturating concentration of Ca²⁺ and the ionophore.

• Self-Validation Check: The R_min and R_max values should be stable and reproducible across experiments.

Data Interpretation and Considerations

Quantitative Data Summary:

Parameter	Typical Value	Considerations
K_d (in vitro)	~5.5-6 µM[1][3]	Can be influenced by temperature, pH, and ionic strength. In situ calibration is advisable.
Excitation (Ca²⁺-sensitive)	~339 nm[1][2][4]
Excitation (Isosbestic)	~365 nm[1][2][4]
Emission	~507-514 nm[1][2][4]
Loading Concentration	50-200 µM	Higher concentrations may buffer intracellular Ca²⁺, affecting the natural dynamics.

Causality Behind Experimental Choices:

• Why Fura-FF over Fura-2? Fura-2 has a much higher affinity for Ca²⁺ (K_d ≈ 140 nM), causing it to become saturated at high Ca²⁺ levels, thereby underestimating the true peak concentration.[1][3] Fura-FF's lower affinity allows for a wider dynamic range in situations of high Ca²⁺ influx.[3][9]

• Why Pentapotassium Salt? For direct loading methods like patch-pipette infusion or microinjection, the water-soluble salt form is necessary. The acetoxymethyl (AM) ester form is used for bulk loading of cell populations, as it is membrane-permeant.[2][8]

• Importance of Ratiometric Measurement: This approach minimizes artifacts from uneven dye loading, photobleaching, and changes in cell volume, leading to more reliable and quantifiable data.[5][6]

Troubleshooting Common Issues

• Problem: High baseline fluorescence or poor signal-to-noise ratio.

  • Possible Causes: Autofluorescence of the tissue or culture medium, or extracellular dye that has leaked from the pipette or damaged cells.[10]

  • Solutions: Ensure a clean background subtraction. For tissue, autofluorescence can sometimes be reduced by pre-bleaching with strong illumination.[11]

• Problem: Drifting baseline.

  • Possible Causes: Dye leakage from the cell, photobleaching, or changes in focus.

  • Solutions: Monitor the fluorescence at the isosbestic wavelength; it should be stable. If not, re-evaluate the health of the cell and the stability of the imaging setup.

• Problem: No response to stimuli.

  • Possible Causes: The Ca²⁺ concentration is not within the dynamic range of Fura-FF, or the dye concentration is too high and is buffering the Ca²⁺ signal.

  • Solutions: Consider using a higher affinity indicator if the Ca²⁺ changes are smaller than anticipated. Try reducing the loading concentration of Fura-FF.

Conclusion and Future Directions

Fura-FF pentapotassium salt is an invaluable tool for neuroscientists studying cellular events associated with large and rapid increases in intracellular calcium. Its ratiometric properties and low affinity for Ca²⁺ provide a robust and accurate means of quantifying these signals. By following the detailed protocols and self-validating checks outlined in this guide, researchers can confidently employ Fura-FF to gain deeper insights into the complex role of calcium in neuronal function and dysfunction. The principles of indicator selection based on affinity and the importance of ratiometric measurements will continue to be cornerstones of quantitative fluorescence imaging in neuroscience.

References

• Saito, K., et al. (2025). Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe. ACS Chemical Neuroscience. Retrieved from [Link]

• Hyrc, K., et al. (2000). Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC. Cell Calcium.

• Saito, K., et al. (2025). Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe. PubMed. Retrieved from [Link]

• Paredes, R. M., et al. (2008).

• Andor - Oxford Instruments. (n.d.). How Does Calcium Imaging Work | Calcium Indicators. Retrieved from [Link]

• JOVE. (2023, March 15). Calcium Imaging of Cortical Neurons using Fura-2 AM [Video]. YouTube. Retrieved from [Link]

• Kay, A. R. (2005). Loading neurons with dextran conjugated calcium indicators in intact nervous tissue. Current Protocols in Neuroscience.
• Chen, R., et al. (2013).
• Huang, T., et al. (2018). A simple and fast method to image calcium activity of neurons from intact dorsal root ganglia using fluorescent chemical Ca2+ indicators. Journal of Visualized Experiments.
• Williams, D. A., & Fay, F. S. (1990).

• ResearchGate. (2018). I am tracing Ca2+ in endothelial cells using Fura2 AM and a fluorospectrometer. So far I have been getting a baseline higher than normal. any ideas? [Forum post]. Retrieved from [Link]

• ResearchGate. (2016). Why is my fluorescence intensity excited at 340 and 380 not responding to calcium? [Forum post]. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging. Retrieved from [Link]

Sources

• 1. Fura-FF AM | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 6. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. biotium.com [biotium.com]
• 9. Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. web.uvic.ca [web.uvic.ca]

Protocols & Analytical Methods

Application Note: Fura-FF Pentapotassium Salt for Ratiometric Intracellular Calcium Imaging via Whole-Cell Patch Clamp

Mechanistic Insights: Why Fura-FF Pentapotassium?

Accurate quantification of intracellular calcium ( [Ca2+]i​ ) dynamics is critical for understanding synaptic transmission, cellular excitability, and signal transduction. While Fura-2 is the most ubiquitous ratiometric calcium indicator, its high affinity ( Kd​≈0.14μM ) makes it unsuitable for compartments experiencing massive calcium influxes, such as presynaptic boutons, dendritic spines, or during NMDA receptor activation[1]. In these scenarios, Fura-2 rapidly saturates, truncating the peak of the calcium transient, and acts as a strong exogenous buffer that artificially prolongs the decay phase.

The Fura-FF Advantage: Fura-FF is a difluorinated derivative of Fura-2 engineered for a significantly lower calcium affinity ( Kd​≈5.5−6μM )[1]. This shifts the linear dynamic range of the dye, allowing it to accurately report high-amplitude calcium microdomains without saturating[2]. Furthermore, the fluorination confers negligible magnesium sensitivity, eliminating artifacts caused by physiological fluctuations in intracellular Mg2+ [3].

The Pentapotassium Salt Rationale: Calcium indicators are typically available as membrane-permeant Acetoxymethyl (AM) esters or cell-impermeant salts. While AM esters are convenient for bulk tissue loading, they rely on endogenous esterases for cleavage. This often results in incomplete hydrolysis (leaving fluorescent, calcium-insensitive byproducts) and unintended sequestration into organelles like the endoplasmic reticulum and mitochondria.

By utilizing the pentapotassium salt form of Fura-FF, the dye is rendered highly polar and strictly cell-impermeant. It is introduced directly into the cytosol via the patch clamp pipette during the whole-cell configuration[4]. This provides three critical experimental advantages:

• Absolute Compartmental Fidelity: The dye is 100% restricted to the cytosol.

• Precise Concentration Control: The final intracellular dye concentration is exactly known (e.g., 100μM ), allowing for accurate calculation of the dye's endogenous buffering capacity ( κB​ ).

• Simultaneous Electrophysiology: Membrane potential or ionic currents can be recorded synchronously with calcium transients[2].

Reagent Preparation & Intracellular Solution (ICS)

To maintain physiological action potential firing and resting membrane potentials during current-clamp or voltage-clamp recordings, a Potassium-Gluconate (K-Gluconate) based Intracellular Solution (ICS) is standard[5].

Critical Causality Note: Standard patch clamp recipes often include 0.5−10mM EGTA or BAPTA to stabilize the cell[5]. You must omit these exogenous chelators (or reduce them to ≤50μM ) when using Fura-FF. High concentrations of EGTA will outcompete Fura-FF for calcium ions, completely masking the physiological calcium transients you intend to measure.

Table 1: K-Gluconate Intracellular Solution (ICS) Recipe

Component	Final Concentration (mM)	Purpose / Mechanistic Role
K-Gluconate	130	Primary impermeant intracellular anion; mimics physiological milieu[5].
KCl	5	Sets the chloride reversal potential ( ECl​ ).
HEPES	10	pH buffer.
Na₂-Phosphocreatine	10	ATP regeneration system; prevents rundown of voltage-gated channels.
Mg-ATP	4	Essential for maintaining pumps (e.g., PMCA, SERCA) and channel phosphorylation.
Na-GTP	0.3	Supports G-protein coupled receptor (GPCR) signaling.
Fura-FF (K⁺ salt)	0.1 - 0.5 ( 100−500μM )	Low-affinity ratiometric calcium sensor[4].
EGTA / BAPTA	0	Omitted to prevent masking of endogenous Ca2+ dynamics.

Adjust pH to 7.25 with KOH. Adjust osmolarity to 290–295 mOsm.

Table 2: Fura-FF Pentapotassium Spectral Properties

Parameter	Value	Experimental Relevance
Kd​ for Ca2+	∼6μM	Ideal for high-concentration microdomains[1].
Excitation (Ca²⁺-Free)	365nm (Peak)	Imaged using a standard 380nm bandpass filter.
Excitation (Ca²⁺-Bound)	339nm (Peak)	Imaged using a standard 340nm bandpass filter[3].
Emission	∼507−514nm	Imaged using a 510nm emission filter.

Experimental Protocol: Whole-Cell Loading & Imaging

Step 1: ICS and Dye Preparation

• Prepare the K-Gluconate ICS as described in Table 1. Aliquot and store at −20∘C .

• Reconstitute Fura-FF pentapotassium salt in sterile, ultra-pure water to create a 10mM stock. Protect from light.

• On the day of the experiment, thaw an ICS aliquot and add Fura-FF to a final concentration of 100μM [4]. Filter the solution through a 0.22μM syringe filter to prevent pipette clogging.

Step 2: Pipette Fabrication

• Pull borosilicate glass capillaries using a micropipette puller to achieve a tip resistance of 3−7MΩ when filled with the ICS[5].

• Backfill the pipette with the Fura-FF-containing ICS using a microloader tip. Tap gently to dislodge any air bubbles near the tip.

Step 3: Giga-Seal and Break-in

• Position the pipette in the recording chamber containing Artificial Cerebrospinal Fluid (aCSF). Apply slight positive pressure to prevent bath fluid from entering the tip.

• Approach the target cell (e.g., a fast-spiking basket cell or pyramidal neuron) and release positive pressure upon membrane contact to form a >1GΩ seal[4].

• Apply brief, gentle negative pressure (suction) to rupture the membrane patch, establishing the whole-cell configuration.

Step 4: Dye Equilibration (Critical Step)

• Wait 15 to 20 minutes before initiating imaging.

• Causality: Fura-FF has a molecular weight of ∼854g/mol . It requires significant time to diffuse from the somatic pipette tip into distal dendrites or presynaptic terminals. Premature imaging will result in artificially low fluorescence signals and inaccurate ratiometric calculations.

Step 5: Ratiometric Imaging

• Excite the cell alternatingly at 340nm and 380nm using a fast-switching monochromator or filter wheel.

• Collect emission at 510nm using a CCD/CMOS camera or photomultiplier tube (PMT).

• Record background fluorescence in a region devoid of cells and subtract this from your raw 340nm and 380nm signals before calculating the ratio.

Workflows and Logical Relationships

Workflow: Patch Clamp Loading

Caption: Step-by-step workflow for loading cell-impermeant Fura-FF via whole-cell patch clamp.

Mechanism: Ratiometric Excitation Shift

Caption: The photophysical mechanism of Fura-FF. Calcium binding induces a blue-shift in the excitation spectrum.

Data Analysis: Quantifying [Ca2+]i​

To convert the raw fluorescence ratio ( R=F340​/F380​ ) into absolute calcium concentrations, apply the Grynkiewicz Equation :

[Ca2+]i​=Kd​×β×Rmax​−RR−Rmin​​

Where:

• Kd​ : Dissociation constant of Fura-FF ( ∼6μM ).

• R : The measured 340/380 ratio during the experiment.

• Rmin​ : The ratio in zero calcium (determined via in situ calibration using an ionophore like ionomycin and a high-EGTA/zero-calcium bath).

• Rmax​ : The ratio in saturating calcium (determined via in situ calibration using ionomycin and a 10mMCa2+ bath).

• β : The ratio of the 380nm fluorescence in zero calcium divided by the 380nm fluorescence in saturating calcium ( F380,min​/F380,max​ ).

References

• TargetMol.
• Cayman Chemical. "Fura-FF AM (CAS 348079-12-9)".
• JoVE.
• Journal of Neuroscience.
• PubMed.

Sources

• 1. Fura-FF AM | TargetMol [targetmol.com]
• 2. jneurosci.org [jneurosci.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Efficient Ca2+ buffering in fast-spiking basket cells of rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jove.com [jove.com]

Loading Fura-FF pentapotassium into permeabilized cells

Application Note: High-Capacity Organellar Calcium Flux Imaging using Fura-FF Pentapotassium in Permeabilized Cells

Introduction & Mechanistic Rationale

The precise measurement of organellar calcium (Ca²⁺) flux—particularly mitochondrial Ca²⁺ uptake via the Mitochondrial Calcium Uniporter (MCU) or endoplasmic reticulum (ER) uptake via SERCA—requires experimental systems that can handle high local Ca²⁺ concentrations without signal saturation. High-affinity indicators like Fura-2 ( Kd​ ~0.14 µM) saturate rapidly when exposed to the micromolar Ca²⁺ boluses required to stimulate organellar uptake.

To resolve this, researchers utilize Fura-FF , a difluorinated derivative of Fura-2 with a significantly higher dissociation constant ( Kd​ ~5.5–6 µM) and negligible sensitivity to magnesium (Mg²⁺)[1][2].

The Causality of Experimental Choices:

• Why the Pentapotassium Salt? Unlike acetoxymethyl (AM) esters, which rely on intracellular esterases and are prone to non-specific compartmentalization within organelles, the pentapotassium salt of Fura-FF is highly hydrophilic and strictly cell-impermeant[3][4]. This ensures the dye remains exclusively in the extramitochondrial/extra-ER space, acting as a highly precise reporter of cytosolic Ca²⁺ clearance.

• Why Permeabilized Cells? Intact cells possess plasma membrane Ca²⁺ ATPases (PMCA) and Na⁺/Ca²⁺ exchangers (NCX) that rapidly extrude Ca²⁺, confounding the measurement of organellar uptake. By permeabilizing the plasma membrane, researchers can bypass these surface pumps and gain direct access to the intracellular milieu, allowing for the precise introduction of specific buffers, ATP, respiratory substrates, and defined Ca²⁺ boluses[5].

• Why Digitonin? Digitonin is a non-ionic detergent that selectively binds to cholesterol. Because the plasma membrane is cholesterol-rich (~30%) while mitochondrial and ER membranes are cholesterol-poor (~3%), carefully titrated digitonin selectively strips the plasma membrane while leaving the functional integrity of internal organelles perfectly intact.

Comparative Dye Properties

Selecting the correct indicator is the most critical variable in Ca²⁺ flux assays. The table below summarizes the quantitative properties that make Fura-FF the optimal choice for high-capacity domains.

Calcium Indicator	Kd​ for Ca²⁺	Kd​ for Mg²⁺	Ex / Em Wavelengths	Primary Application
Fura-2	~0.14 µM	~10 mM	340, 380 / 510 nm	Basal cytosolic Ca²⁺; low-capacity flux.
Fura-FF	~6.0 µM	>10 mM	340, 380 / 510 nm	Organellar uptake; high-capacity flux.
Mag-Fura-2	~20 µM	~2 mM	340, 380 / 510 nm	ER lumen Ca²⁺; Mg²⁺ imaging.

Data supported by spectral and ionic selectivity analyses of low-affinity ratiometric indicators[2][6].

Experimental Workflow

Workflow of Fura-FF loading in permeabilized cells for mitochondrial Ca2+ uptake assays.

Step-by-Step Protocol: Fluorometric Measurement of Mitochondrial Ca²⁺ Uptake

This protocol is optimized for a dual-wavelength spectrofluorometer equipped with a magnetic stirrer and temperature control (set to 37°C).

A. Reagent Preparation

• Intracellular Medium (ICM): Prepare a buffer mimicking the cytosolic ionic environment to maintain organellar osmolarity and function.

  • Composition: 120 mM KCl, 10 mM NaCl, 1 mM KH₂PO₄, 20 mM HEPES-Tris, 2 mM MgCl₂, pH 7.2.

• Respiratory Substrates: Supplement the ICM with 5 mM Sodium Pyruvate and 2.5 mM Malate (or 5 mM Succinate) to energize the mitochondrial electron transport chain[5].

• Fura-FF Pentapotassium Stock: Reconstitute Fura-FF pentapotassium salt in nuclease-free water to a 1 mM stock[3]. Store in dark aliquots at -20°C.

• Digitonin Stock: Prepare a 10 mg/mL stock in DMSO. Note: Digitonin potency varies by batch; empirical titration is required for every new lot.

B. Cell Permeabilization and Loading

• Harvest cells (e.g., HeLa, HEK293) and wash twice in PBS to remove extracellular serum and calcium.

• Resuspend 1×106 to 2×106 cells in 2 mL of pre-warmed (37°C) ICM supplemented with respiratory substrates.

• Transfer the suspension to a quartz fluorometer cuvette containing a magnetic stir bar.

• Add Fura-FF pentapotassium to a final concentration of 1.25 µM[5].

• Add Digitonin (typically 20–50 µg/mL).

• Incubation: Allow the cells to permeabilize for exactly 5 minutes under continuous stirring[5]. During this time, the plasma membrane will become porous, allowing the Fura-FF dye to equilibrate within the newly exposed cytosolic space.

C. Data Acquisition & Calcium Pulsing

• Begin recording fluorescence at excitation wavelengths of 340 nm and 380 nm, with emission monitored at 510 nm.

• Wait for the 340/380 nm ratio to form a flat, stable baseline. A drifting baseline indicates incomplete permeabilization or damaged mitochondria.

• The Ca²⁺ Pulse: Inject a known bolus of CaCl₂ (e.g., 3 nmol, yielding ~1.5 µM in a 2 mL volume)[5].

• Observe the immediate spike in the 340/380 ratio, followed by a steady exponential decay. This decay represents the clearance of Ca²⁺ from the Fura-FF-loaded extramitochondrial space into the mitochondrial matrix via the MCU.

D. Self-Validating Controls (Critical for Trustworthiness)

To ensure the protocol is a self-validating system, you must prove that the observed Ca²⁺ clearance is strictly due to the targeted organelle.

• MCU Validation: In a parallel run, pre-incubate the permeabilized cells with 2 µM Ruthenium Red (RR) or 1 µM Ru360 prior to the Ca²⁺ pulse. RR is a potent inhibitor of the MCU. In a successful assay, RR will completely abolish the signal decay, leaving the Fura-FF ratio elevated[5].

• Proton Motive Force Validation: Add 1 µM FCCP (an uncoupler) after a Ca²⁺ pulse. FCCP collapses the mitochondrial membrane potential ( ΔΨm​ ), which is the driving force for the MCU. Addition of FCCP should result in an immediate release of sequestered Ca²⁺ back into the Fura-FF-loaded space, causing a sharp spike in the 340/380 ratio.

References

• TargetMol. "Fura-FF AM | TargetMol". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_-MF9GkOj8P35fz-DnZ-PlZN-ncoHh4LvZomEWCq6_8AL5VGVZ3IKLrBFO1AVj8gf7BrAhdz6MGI0_95EtzT7ejpRHDT-sjQYEDbjCXlsRh6yOGLJx8FWzpyOxe6C4YvOFIg0r_Ulpw==]
• AAT Bioquest. "Fura-2FF, pentapotassium salt; CAS 192140-58-2". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHp7WLwZmXlIwtj_F_u5snkc6I8OnVJQvwVrGlXvuqq476X7uxrDTNytrvgC9KxbNO0UIq4XWHZG-U9iJvqE8NQ8iqTnszwfRwPZ3tAG0tPGuSnBSYwNdF0ecr5NQKZRZToTdUENUmMObZDsNK63_oKk5OFlYVEnUZ60Q--RslMYUMSArKu70epw5XRxl88hHijY20UqofhUtIsq8ctcvl2FmBL]
• Cayman Chemical. "Fura-FF AM (CAS 348079-12-9)". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwczzdjtvzyIZIqzXt0CJcvhC5GCrSnLeEbGhOChvDtUcGzw-Wn18lcRQJtvcctOGu-LQu8iNUVz4jLEWsSg2s-9yRcpLYYS8l00dZpUVUpwarVAcAUoGDdlTUrMemAjueX_aoaOcV-icU7D9nyw==]
• Hyrc, K.L., et al. (2000). "Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC." ResearchGate. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwSyz3EkVaD5XQR4fK280QCicb0GKPHb0IqJ0HllchMHWkVdcGh68VGnmypQERVl5juNQxq418LKpz6QBxT1BXXwBJBo4dYH77IychWtuqtdJ3s5zHdE4QZG7W18AdZlJa7cf61zEdQudIiOmg33mb242akYqQLCFvQ8jzJZMdQshgTdWH6px6uzunH2nHxjWzk10ivn3M4Rauht4zGFbVVwcCGIaMXgPcdS6PjX6KZdOlf_BqbGObDp1TTQd81aHE_OXzXOUAwRdu]
• Thermo Fisher Scientific. "Fura and Indo Ratiometric Calcium Indicators". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyiGUbA2txBCB1sfDHo_sKCnllqlMmMZ5HLOH-pTpjliQTB1aT7Ugv17p3J6oQZ-w9_9l08jtrBqHZMEIFWJ6Qp1mMWs5NlWqkCxSuowZSx1UD00l0cFsEN8YvzS_y2FMSI0abF605SMOHMUWS8H6bERqiNACTwgiTUeczKk_Hyw==]
• NIH PubMed Central. "KB-R7943, a plasma membrane Na+/Ca2+ exchanger inhibitor, blocks opening of the mitochondrial permeability transition pore". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEmAhIhz7InRcFD-vp-bEcrdZL7Fjn9waPSTjkas2lG62QL_YpMCs0IuxC3xDjMmBPmvGARBg82f79N5vQEYKibvc0k_0fom-x0ucwVBNIC3sPNFWMkg97w5_E5OjhaCAcuKk3-Im-0UwBBsSs=]

Sources

• 1. Fura-FF AM | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. Fura-FF, pentapotassium salt [Fura-2FF, pentapotassium salt] *CAS 192140-58-2* | AAT Bioquest [aatbio.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. KB-R7943, a plasma membrane Na+/Ca2+ exchanger inhibitor, blocks opening of the mitochondrial permeability transition pore - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]

Application Note: Preparation and Validation of Fura-FF Pentapotassium Aqueous Stock Solutions

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Detailed Application Note and Experimental Protocol.

Executive Summary & Mechanistic Rationale

Fura-FF is a difluorinated derivative of the widely utilized ratiometric calcium indicator Fura-2[1],[2]. While Fura-2 possesses a high affinity for calcium (Kd ~0.14 µM), making it ideal for measuring resting cytosolic calcium levels, Fura-FF exhibits a significantly lower affinity (Kd ~5.5–10 µM)[3],[2]. This low-affinity profile is highly advantageous; it prevents premature dye saturation in subcellular compartments characterized by high calcium transients, such as mitochondria, neuronal dendrites, and during robust receptor-mediated calcium oscillations[3],[1]. Furthermore, Fura-FF possesses negligible sensitivity to magnesium (Mg2+), eliminating a common source of ionic interference in complex intracellular environments[1],[2].

The pentapotassium salt formulation of Fura-FF is cell-impermeant and highly hydrophilic[3],[1]. Unlike its acetoxymethyl (AM) ester counterpart—which requires reconstitution in anhydrous DMSO for membrane permeation—the pentapotassium salt must be dissolved directly in water or physiological buffers[2]. It is typically introduced into cells via microinjection, patch-clamp pipettes, or utilized in suspensions of permeabilized cells and isolated organelles[4].

Physicochemical Properties

The following table summarizes the quantitative data required for accurate molarity calculations and experimental design:

Parameter	Specification
Chemical Name	Fura-FF, pentapotassium salt (also known as Fura-2FF)[3]
CAS Number	192140-58-2[3],[1]
Molecular Weight	853.94 g/mol [1]
Appearance	Solid lyophilized powder[1]
Solubility	Soluble in Water (≥ 5 mg/mL)[1],[5]
Ca2+ Binding Affinity (Kd)	~5.5 µM to 10 µM (dependent on buffer conditions)[3],[2]
Excitation Maxima (Ex)	~365 nm (Ca2+-free) / ~339 nm (High Ca2+)[1]
Emission Maximum (Em)	~514 nm (Ca2+-free) / ~507 nm (High Ca2+)[1]

Ratiometric Signaling & Spectral Shift

Upon binding Ca2+, Fura-FF undergoes a significant absorption shift[3]. When excited sequentially at ~340 nm and ~380 nm (or 339 nm / 365 nm), the ratio of the resulting emission intensities (~510 nm) provides a concentration-independent measurement of intracellular calcium, effectively normalizing for variations in dye concentration, path length, and photobleaching[3],[1].

Figure 1: Mechanism of Fura-FF ratiometric spectral shift upon calcium binding.

Protocol 1: Preparation of Aqueous Stock Solution

Objective: To prepare a stable, concentrated stock solution (e.g., 1 mM to 10 mM) of Fura-FF pentapotassium salt in water for subsequent dilution in experimental buffers.

Materials Required:

• Fura-FF pentapotassium salt (lyophilized powder)[3]

• Ultrapure, sterile, Ca2+-free water (e.g., Milli-Q or equivalent)

• Vortex mixer and bath sonicator

• Amber or foil-wrapped microcentrifuge tubes (for light protection)

Step-by-Step Methodology:

• Equilibration: Allow the vial containing the lyophilized Fura-FF powder to warm to room temperature in the dark before opening.

  • Causality: Prevents ambient moisture condensation on the highly hygroscopic powder, which could degrade the fluorophore and alter the effective concentration.

• Volume Calculation: Determine the volume of Ca2+-free water required to achieve the desired molarity. For a standard 1 mg vial (MW = 853.94 g/mol ):

  • For a 1 mM stock : Add 1.171 mL of water[3].

  • For a 5 mM stock : Add 234.2 µL of water[3].

  • For a 10 mM stock : Add 117.1 µL of water[3].

• Reconstitution: Aseptically add the calculated volume of ultrapure, Ca2+-free water directly to the vial.

  • Causality: The pentapotassium salt is highly water-soluble[1]. Using strictly Ca2+-free water is critical to prevent premature saturation of the indicator, which would artificially elevate the baseline fluorescence ratio.

• Homogenization: Vortex the vial gently for 30 seconds. If microscopic particulates remain, sonicate in a water bath for 1–2 minutes[5].

  • Causality: Ensures complete dissolution, preventing micro-precipitates that cause localized fluorescence artifacts and clog delicate patch-clamp pipettes.

• Aliquoting & Storage: Divide the stock solution into single-use aliquots (e.g., 5–10 µL per tube) in light-protected tubes. Store immediately at -20°C or -80°C[5].

  • Causality: Fura dyes are susceptible to photobleaching and hydrolysis. Single-use aliquots prevent degradation caused by repeated freeze-thaw cycles.

Figure 2: Workflow for Fura-FF pentapotassium stock preparation and storage.

Protocol 2: Self-Validating Experimental Integration

To ensure the trustworthiness of the prepared stock, every new batch must undergo a self-validating calibration assay before being used in complex biological systems (e.g., isolated mitochondria or patch-clamp recordings)[6],[4].

Step 1: Intracellular Buffer Preparation

Dilute the Fura-FF stock solution into your specific intracellular or experimental buffer (e.g., containing KCl, MOPS, Tris)[4]. A typical final working concentration is 1 µM to 50 µM, depending on the path length and detection sensitivity of the spectrofluorometer or microscope[6],[4].

Step 2: In Vitro Rmin and Rmax Calibration (Self-Validation)

Before introducing the dye to cells, establish the dynamic range of the indicator in a cell-free system mimicking the intracellular ionic environment (e.g., 100 mM KCl, 10 mM MOPS, pH 7.2)[2].

• Rmin Determination (Zero Calcium): Add 10 mM EGTA to the buffer containing 1 µM Fura-FF. Measure the excitation spectrum (300–400 nm) with emission set at ~510 nm. The peak should be robust at ~365 nm[1].

• Rmax Determination (Saturating Calcium): To the same cuvette or well, add sufficient CaCl2 to overcome the EGTA buffer (e.g., 15 mM total CaCl2). Re-measure the spectrum. The excitation peak must shift decisively to ~339 nm[1].

• Causality & Trustworthiness: This step proves that the dye was not pre-saturated by contaminated water during stock preparation (which would result in an artificially high Rmin) and confirms that the fluorophore is structurally intact and capable of binding calcium (verifying Rmax).

Step 3: Application in Biological Systems

Once validated, the dye can be loaded into the experimental model. For example, in isolated rat heart mitochondria, 1 µM Fura-FF pentapotassium salt can be added to the respiratory buffer to monitor calcium accumulation and mitochondrial permeability transition pore (mPTP) opening in real-time[4].

References[3] Title: Fura-FF, pentapotassium salt[Fura-2FF, pentapotassium salt] CAS 192140-58-2

Source: AAT Bioquest URL: 3[1] Title: Fura-FF (potassium salt) (CAS Number: 192140-58-2) Source: Cayman Chemical URL: 1[2] Title: Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 Source: Thermo Fisher Scientific URL: 2[6] Title: FtsZ filament structures in different nucleotide states reveal the mechanism of assembly dynamics Source: PMC / NIH URL: 6[5] Title: Fura-FF pentapotassium salt | Calcium Fluorescent Dyes Source: TargetMol URL: 5[4] Title: Real-Time Fluorescence Measurements of ROS and [Ca2+] in Ischemic / Reperfused Rat Hearts Source: PLOS One URL: 4

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Fura-FF, pentapotassium salt [Fura-2FF, pentapotassium salt] *CAS 192140-58-2* | AAT Bioquest [aatbio.com]
• 4. journals.plos.org [journals.plos.org]
• 5. Fura-FF pentapotassium salt | Calcium Fluorescent Dyes | TargetMol [targetmol.com]
• 6. FtsZ filament structures in different nucleotide states reveal the mechanism of assembly dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Matrix: A Guide to Endoplasmic Reticulum Calcium Imaging Using Fura-FF

Introduction: The Endoplasmic Reticulum as a Calcium Signaling Hub

The endoplasmic reticulum (ER) is a critical signaling organelle that governs a vast array of cellular processes, from protein folding and modification to apoptosis.[1] A key aspect of its function lies in its role as the primary intracellular store of calcium ions (Ca²⁺).[1][2] While cytosolic Ca²⁺ concentrations are tightly regulated and maintained at a resting level of around 100 nM, the ER lumen sequesters Ca²⁺ at much higher concentrations, ranging from the high micromolar to the millimolar scale.[3][4][5] This steep concentration gradient is fundamental for generating transient Ca²⁺ signals that regulate a multitude of cellular functions.[6][7]

The release of Ca²⁺ from the ER into the cytosol is a tightly controlled process mediated by the activation of specific channels, primarily the inositol 1,4,5-trisphosphate receptors (IP₃Rs) and ryanodine receptors (RyRs).[7][8] This release initiates signaling cascades that influence everything from muscle contraction and neurotransmission to gene expression.[7][9] Consequently, the ability to accurately measure Ca²⁺ dynamics within the ER is paramount for understanding cellular physiology and pathology.

However, the high Ca²⁺ concentration within the ER poses a significant challenge for traditional fluorescent Ca²⁺ indicators like Fura-2, which have a high affinity for Ca²⁺ (Kd in the nanomolar range).[10] These indicators become saturated in the high-calcium environment of the ER, rendering them unable to report on dynamic changes. This necessitates the use of low-affinity Ca²⁺ indicators, which have a dissociation constant (Kd) in the micromolar range, making them suitable for measuring the high Ca²⁺ concentrations found within the ER.[5][11]

Fura-FF: A Ratiometric Probe for High Calcium Environments

Fura-FF, a difluorinated derivative of Fura-2, is a ratiometric fluorescent Ca²⁺ indicator with a low affinity for Ca²⁺, making it an excellent tool for measuring ER Ca²⁺ levels.[12][13] Its dissociation constant (Kd) for Ca²⁺ is in the range of 5.5 to 10 µM, allowing it to accurately report on the high Ca²⁺ concentrations characteristic of the ER.[12][13][14]

Being a ratiometric indicator, Fura-FF exhibits a shift in its excitation spectrum upon binding to Ca²⁺.[15] When excited at approximately 340 nm, its fluorescence intensity increases as Ca²⁺ concentration rises, while excitation at around 380 nm leads to a decrease in fluorescence. The ratio of the fluorescence emission at these two excitation wavelengths is directly proportional to the Ca²⁺ concentration.[16] This ratiometric property offers a significant advantage as it minimizes the impact of experimental variables such as dye concentration, photobleaching, and cell thickness, leading to more robust and quantitative measurements.[17]

Key Properties of Fura-FF Pentapotassium Salt

Property	Value	Source(s)
Dissociation Constant (Kd) for Ca²⁺	~5.5 - 10 µM	[12][13][14]
Excitation Wavelengths	~340 nm (Ca²⁺-bound), ~380 nm (Ca²⁺-free)
Emission Wavelength	~510 nm	[14]
Form	Pentapotassium Salt (Membrane-impermeant)	[18]

Experimental Workflow: From Cytosolic Loading to ER-Specific Measurement

Measuring ER Ca²⁺ with Fura-FF involves a multi-step process that begins with loading the acetoxymethyl (AM) ester form of the dye into the cytoplasm, followed by selective permeabilization of the plasma membrane to wash out the cytosolic dye, leaving only the ER-sequestered indicator.

Figure 1: Experimental workflow for ER calcium imaging using Fura-FF.

Detailed Protocols

PART 1: Reagent Preparation

• Fura-FF AM Stock Solution (1-5 mM): Dissolve Fura-FF AM in high-quality, anhydrous DMSO.[14][19] Aliquot into small volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[20]

• Pluronic F-127 (20% w/v in DMSO): This non-ionic detergent aids in the dispersion of the AM ester in aqueous loading media.[19]

• Loading Buffer (e.g., Hanks' Balanced Salt Solution - HBSS): Prepare a buffered physiological saline solution appropriate for your cell type.

• Permeabilization Buffer (Internal Buffer): A buffer mimicking the intracellular ionic environment. A typical composition is: 120 mM KCl, 10 mM NaCl, 1 mM KH₂PO₄, 20 mM HEPES-Tris (pH 7.2), and 2 mM MgATP. Keep on ice.

• Digitonin Stock Solution (1-10 mM in DMSO): Prepare a stock solution of digitonin. The optimal final concentration for permeabilization needs to be empirically determined for each cell type.

• Calibration Buffers: Prepare a series of calibration buffers with known free Ca²⁺ concentrations, typically ranging from Ca²⁺-free (containing EGTA) to saturating Ca²⁺ levels (e.g., several millimolar). These buffers should have the same ionic composition as the permeabilization buffer.

PART 2: Cell Loading with Fura-FF AM

This protocol is a general guideline and should be optimized for your specific cell type and experimental conditions.

• Cell Seeding: Seed cells on an appropriate imaging-compatible substrate (e.g., glass-bottom dishes or coverslips) and allow them to adhere overnight.

• Prepare Loading Solution: On the day of the experiment, dilute the Fura-FF AM stock solution into the loading buffer to a final concentration of 2-10 µM.[14] To aid in dye solubilization, first mix the Fura-FF AM stock solution with an equal volume of 20% Pluronic F-127 before diluting it into the loading buffer.[19]

• Dye Loading: Replace the cell culture medium with the Fura-FF AM loading solution.

• Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from light.[14] The optimal loading time and temperature should be determined empirically. Lowering the incubation temperature can sometimes reduce dye compartmentalization into organelles other than the ER.[19]

• Wash and De-esterification: After loading, wash the cells twice with fresh, warm loading buffer to remove extracellular dye. Then, incubate the cells in fresh buffer for an additional 30 minutes to allow for complete de-esterification of the Fura-FF AM by cytosolic esterases.[19]

PART 3: Selective Permeabilization and ER Ca²⁺ Measurement

This step is crucial for isolating the ER-specific Fura-FF signal.

• Buffer Exchange: Replace the extracellular buffer with the pre-chilled permeabilization buffer.

• Baseline Measurement: Acquire a baseline fluorescence ratio (F340/F380) before permeabilization.

• Plasma Membrane Permeabilization: Add digitonin to the permeabilization buffer at a final concentration that selectively permeabilizes the plasma membrane without affecting the ER membrane.[21] The optimal digitonin concentration (typically 10-50 µM) must be carefully titrated for each cell type.[22][23] Monitor the fluorescence signal; a rapid drop in fluorescence indicates the washout of the cytosolic dye.

• ER Signal Stabilization: Once the cytosolic dye has been washed out, the remaining fluorescence signal should originate from the Fura-FF sequestered within the ER. Allow the signal to stabilize.

• Experimental Manipulation: At this point, you can introduce agonists or antagonists to study their effects on ER Ca²⁺ dynamics. For example, adding IP₃ can induce Ca²⁺ release from the ER, which would be observed as a decrease in the Fura-FF fluorescence ratio.

• Data Acquisition: Continuously record the fluorescence emission at ~510 nm while alternating the excitation wavelength between 340 nm and 380 nm.

Figure 2: Simplified ER calcium signaling pathway.

PART 4: In Situ Calibration of the ER Fura-FF Signal

To convert the fluorescence ratio into an absolute Ca²⁺ concentration, an in situ calibration is essential.[24]

• Permeabilize Cells: Following the experimental recording, permeabilize the cells with a higher concentration of digitonin or another detergent like Triton X-100 to ensure complete permeabilization of all membranes, including the ER.

• Determine Rmin: Perfuse the cells with a Ca²⁺-free calibration buffer containing a high concentration of a Ca²⁺ chelator like EGTA (e.g., 10 mM). The resulting stable fluorescence ratio is Rmin.

• Determine Rmax: Perfuse the cells with a saturating Ca²⁺ calibration buffer (e.g., 1-10 mM Ca²⁺). The stable fluorescence ratio obtained is Rmax.

• Calculate [Ca²⁺]: The ER Ca²⁺ concentration can then be calculated using the Grynkiewicz equation:

  [Ca²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

  Where:

  • Kd is the dissociation constant of Fura-FF for Ca²⁺.

  • R is the experimentally measured fluorescence ratio.

  • Rmin is the ratio in the absence of Ca²⁺.

  • Rmax is the ratio at saturating Ca²⁺ levels.

  • Sf2/Sb2 is the ratio of fluorescence intensities at 380 nm excitation in Ca²⁺-free and Ca²⁺-saturating conditions, respectively.[25]

Troubleshooting and Considerations

• Incomplete Cytosolic Washout: If the cytosolic dye is not completely removed, the signal will be a composite of both cytosolic and ER Ca²⁺. Optimize the digitonin concentration and permeabilization time.

• ER Membrane Permeabilization: Excessive digitonin concentrations can permeabilize the ER membrane, leading to the loss of the ER-sequestered dye. Careful titration is crucial.

• Indicator Buffering: At high loading concentrations, Fura-FF can buffer intracellular Ca²⁺, potentially altering the natural Ca²⁺ dynamics. Use the lowest possible dye concentration that provides an adequate signal-to-noise ratio.[12]

• Phototoxicity and Photobleaching: Minimize exposure to excitation light to reduce phototoxicity and photobleaching. Use neutral density filters and acquire images at the lowest necessary frequency.

Conclusion

Fura-FF pentapotassium salt, when used in conjunction with selective plasma membrane permeabilization, provides a robust and quantitative method for investigating the dynamics of Ca²⁺ within the endoplasmic reticulum. By leveraging its low Ca²⁺ affinity and ratiometric properties, researchers can gain valuable insights into the intricate role of the ER in cellular calcium signaling, paving the way for a deeper understanding of a wide range of physiological and pathological processes.

References

• Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe - PMC. (2025, January 31). ACS Chemical Biology. [Link]

• Bioluminescent Low-Affinity Ca2+ Indicator for ER with Multicolor Calcium Imaging in Single Living Cells - PubMed. (2018, July 20). ACS Chemical Biology, 13(8), 2123–2132. [Link]

• Intracellular levels and distribution of Ca2+ in digitonin-permeabilized cells - PubMed. Cell Calcium, 8(4), 343–359. [Link]

• Bioluminescent Low-Affinity Ca2+ Indicator for ER with Multicolor Calcium Imaging in Single Living Cells | ACS Chemical Biology. (2018, March 1). ACS Chemical Biology, 13(8), 2123-2132. [Link]

• Characterization of the ER-Targeted Low Affinity Ca 2+ Probe D4ER - MDPI. (2016, September 2). Sensors, 16(9), 1423. [Link]

• Shaped by leaky ER: Homeostatic Ca2+ fluxes - Frontiers. Frontiers in Physiology, 14. [Link]

• Ionic Selectivity of Low-Affinity Ratiometric Calcium Indicators: mag-Fura-2, Fura-2FF and BTC - PubMed. (2000, February 15). Cell Calcium, 27(2), 87–96. [Link]

• A Low Affinity GCaMP3 Variant (GCaMPer) for Imaging the Endoplasmic Reticulum Calcium Store - ScienceOpen. (2015, October 9). PLOS ONE, 10(10), e0139273. [Link]

• Fura-2, AM. AnaSpec. [Link]

• (PDF) A Low Affinity GCaMP3 Variant (GCaMPer) for Imaging the Endoplasmic Reticulum Calcium Store - ResearchGate. (2015, October 9). PLoS ONE 10(10): e0139273. [Link]

• Fura-2, AM Ester - GeneTarget Solutions. GeneTarget Solutions. [Link]

• Signaling pathways between the plasma membrane and endoplasmic reticulum calcium stores - PubMed. (2000, August 15). The Journal of Biological Chemistry, 275(33), 25043–25046. [Link]

• Calcium. University of Göttingen. [Link]

• A Low Affinity GCaMP3 Variant (GCaMPer) for Imaging the Endoplasmic Reticulum Calcium Store - PubMed. (2015, October 9). PLoS ONE, 10(10), e0139273. [Link]

• Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC. Biophysical Journal, 76(3), 1585–1600. [Link]

• Technique for in situ measurement of calcium in intracellular inositol 1,4,5-trisphosphate-sensitive stores using the fluorescent - PNAS. Proceedings of the National Academy of Sciences, 88(5), 1934–1938. [Link]

• Loading Fura-2 into cardiomyocytes - IonOptix. (2019, September 9). IonOptix. [Link]

• (PDF) Characterization of the ER-Targeted Low Affinity Ca Probe D4ER - ResearchGate. (2025, November 27). Sensors 2016, 16(9), 1423. [Link]

• Endoplasmic Reticulum Calcium Signaling in Hippocampal Neurons - MDPI. (2024, December 18). International Journal of Molecular Sciences, 26(1), 12. [Link]

• KEGG Calcium signaling pathway - Homo sapiens (human). KEGG. [Link]

• Calcium signaling - Wikipedia. Wikipedia. [Link]

• Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses. JoVE. [Link]

• Why is my fluorescence intensity excited at 340 and 380 not responding to calcium?. (2016, August 1). ResearchGate. [Link]

• Calcium signaling and endoplasmic reticulum stress - PubMed. (2021). International Review of Cell and Molecular Biology, 363, 119–153. [Link]

• Mag-Fura-2 - Interchim. Interchim. [Link]

• Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC. Cell Calcium, 27(2), 87-96. [Link]

• How Does Calcium Imaging Work | Calcium Indicators - Andor - Oxford Instruments. Andor - Oxford Instruments. [Link]

• Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC. Bio-protocol, 8(18), e3023. [Link]

• 21010_Fluorescent calcium indicators.docx - Interchim. Interchim. [Link]

• Which Ca2+ indicator is preferred: Fluo-4 or Fura-2?. (2013, February 9). ResearchGate. [Link]

• Calibration of Calcium Levels - IonOptix. IonOptix. [Link]

• Ca2+ imaging with FURA-2 AM * - Moodle@Units. Moodle@Units. [Link]

Sources

• 1. Calcium signaling and endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioluminescent Low-Affinity Ca2+ Indicator for ER with Multicolor Calcium Imaging in Single Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Shaped by leaky ER: Homeostatic Ca2+ fluxes [frontiersin.org]
• 6. Signaling pathways between the plasma membrane and endoplasmic reticulum calcium stores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. KEGG PATHWAY: Calcium signaling pathway - Homo sapiens (human) [kegg.jp]
• 9. Calcium signaling - Wikipedia [en.wikipedia.org]
• 10. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 11. scienceopen.com [scienceopen.com]
• 12. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. docs.aatbio.com [docs.aatbio.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses | Springer Nature Experiments [experiments.springernature.com]
• 17. Fura-2 Calcium Indicator | Thermo Fisher Scientific - US [thermofisher.com]
• 18. biotium.com [biotium.com]
• 19. abpbio.com [abpbio.com]
• 20. ionoptix.com [ionoptix.com]
• 21. Intracellular levels and distribution of Ca2+ in digitonin-permeabilized cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. pnas.org [pnas.org]
• 24. interchim.fr [interchim.fr]
• 25. ionoptix.com [ionoptix.com]

Application Note: Ratiometric Imaging of High Intracellular Calcium Concentrations Using Fura-FF

Target Audience: Researchers, Cell Biologists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Executive Summary & Mechanistic Principles

Accurate measurement of intracellular calcium ( Ca2+ ) is critical for understanding cellular signaling, excitotoxicity, and organelle function. While Fura-2 is the gold standard for measuring baseline cytosolic Ca2+ , its high affinity ( Kd​≈140−224 nM ) causes it to saturate rapidly during massive Ca2+ influxes or within high- Ca2+ compartments like the endoplasmic reticulum (ER) and mitochondria[1][2].

To address this, Fura-FF was developed as a low-affinity, difluorinated derivative of Fura-2[3]. The strategic addition of electron-withdrawing fluorine atoms to the BAPTA-like chelating core reduces the electron density of the carboxylate oxygens, drastically lowering its Ca2+ binding affinity to a Kd​ of (dependent on temperature and ionic strength)[2][4].

The Ratiometric Advantage and Causality

Fura-FF is an excitation-ratiometric indicator. In a Ca2+ -free state, its maximum excitation is ≈365 nm . Upon binding Ca2+ , this peak undergoes a hypsochromic (blue) shift to ≈339 nm [3][4]. By alternately exciting the dye at 340 nm and 380 nm and monitoring emission at 510 nm, researchers can calculate the fluorescence ratio ( R=F340​/F380​ )[1].

Why is this critical? Single-wavelength dyes (like Fluo-4) are confounded by uneven dye loading, variable cell thickness, and photobleaching. Ratiometric imaging mathematically cancels out these variables, ensuring that the signal ratio is exclusively dependent on the free Ca2+ concentration[2][5]. Furthermore, unlike Mag-Fura-2, Fura-FF exhibits negligible magnesium ( Mg2+ ) sensitivity , eliminating a major source of interference in live-cell assays[2][4].

Quantitative Comparison of UV-Excitable Indicators

To select the appropriate dye, one must match the indicator's Kd​ to the expected biological Ca2+ transient.

Indicator	Kd​ for Ca2+	Excitation (Bound / Free)	Emission	Mg2+ Sensitivity	Primary Application
Fura-2	≈224 nM	340 nm / 380 nm	510 nm	Low	Cytosolic baseline Ca2+ tracking
Fura-4F	≈770 nM	340 nm / 380 nm	510 nm	Low	Moderate Ca2+ transients
Fura-FF		339 nm / 365 nm	510 nm	Negligible	ER, Mitochondria, Excitotoxicity[2][3]
Mag-Fura-2		340 nm / 380 nm	510 nm	High	Mg2+ tracking, extremely high Ca2+

Cellular Loading Pathway

To load Fura-FF non-invasively, the cell-permeant acetoxymethyl (AM) ester form is utilized. The hydrophobic AM groups mask the negative charges of the BAPTA core, allowing the molecule to passively diffuse across the lipid bilayer[3].

Cellular loading and enzymatic activation pathway of Fura-FF AM.

Validated Experimental Protocol

This self-validating protocol ensures complete dye hydrolysis and incorporates an in situ calibration step to account for intracellular viscosity and pH variations.

Phase 1: Reagent Preparation

• Fura-FF AM Stock (2-5 mM): Reconstitute Fura-FF AM in high-quality, anhydrous DMSO[1]. Causality: Water contamination causes premature AM ester hydrolysis in the vial, rendering the dye cell-impermeant.

• Pluronic® F-127 (20% w/v): Prepare in DMSO. Causality: Fura-FF AM is highly hydrophobic. Pluronic F-127 acts as a non-ionic surfactant to prevent dye aggregation in aqueous buffers, ensuring uniform cellular uptake[1].

• Working Solution (4-5 µM): Mix the Fura-FF AM stock with Pluronic F-127 (final concentration 0.02% - 0.04%), then disperse into a physiological buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)[1][6].

• (Optional)Probenecid (1-2.5 mM): Add to the working solution if using cell lines prone to dye extrusion (e.g., CHO, HeLa). Causality: Probenecid inhibits organic anion transporters that actively pump the de-esterified dye out of the cell[1].

Phase 2: Live-Cell Loading

• Remove growth medium and wash cells once with HBSS/HEPES buffer.

• Add the Fura-FF AM Working Solution to the cells.

• Incubate in the dark at 37°C for 30 to 60 minutes[1]. Causality: 37°C is required for optimal intracellular esterase activity to cleave the AM groups.

• Critical Wash Step: Remove the dye solution and wash cells twice with fresh buffer.

• De-esterification Incubation: Incubate the cells in dye-free buffer for an additional 15–30 minutes at room temperature[1]. Causality: Incomplete cleavage leaves fluorescent, Ca2+ -insensitive intermediates that severely skew ratiometric calculations. This resting period ensures complete hydrolysis into the active Fura-FF anion.

Phase 3: Ratiometric Imaging Parameters

• Transfer cells to a fluorescence microscope or plate reader equipped with a dual-excitation system.

• Excitation: Alternately excite at 340 nm and 380 nm[1][6].

• Emission: Collect emitted light at 510 nm (using a 510/20 nm bandpass filter)[1][6].

• Acquisition: Calculate the real-time ratio ( R=F340​/F380​ ) after subtracting background autofluorescence from both channels.

Data Analysis & In Situ Calibration

To convert the raw fluorescence ratio ( R ) into absolute [Ca2+] , the system must be calibrated in situ at the end of the experiment using the Grynkiewicz Equation [3]:

[Ca2+]=Kd​×β×Rmax​−RR−Rmin​​

Ratiometric imaging workflow and absolute calcium quantification.

Self-Validating Calibration Protocol

To determine Rmin​ , Rmax​ , and β within the exact optical path and cellular environment:

• Determine Rmax​ (Saturating Ca2+ ): Perfuse cells with a buffer containing 10 µM Ionomycin (a Ca2+ ionophore) and 10 mM CaCl2​ . The massive influx saturates Fura-FF. Record the maximum ratio ( Rmax​ ) and the fluorescence intensity at 380 nm ( F380,max​ ).

• Determine Rmin​ (Zero Ca2+ ): Perfuse cells with a Ca2+ -free buffer containing 10 µM Ionomycin and 10 mM EGTA (a strong Ca2+ chelator). Record the minimum ratio ( Rmin​ ) and the fluorescence intensity at 380 nm ( F380,min​ ).

• Calculate β : β=F380,max​F380,min​​ .

• Apply Kd​ : Use the established intracellular Kd​ for Fura-FF ( )[2] to calculate the absolute [Ca2+] for all experimental time points.

References

• Hyrc, K.L., Bownik, J.M., and Goldberg, M.P. (2000). Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC. Cell Calcium. URL:[Link]

Sources

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. rupress.org [rupress.org]

Technical Notes & Optimization

Resolving low signal-to-noise ratio in Fura-FF ratiometric imaging

Welcome to the technical support guide for resolving low signal-to-noise ratio (SNR) in Fura-FF ratiometric imaging. This center is designed for researchers, scientists, and drug development professionals seeking to optimize their calcium imaging experiments. Here, we move beyond simple protocols to explain the underlying principles and causal relationships that govern experimental success.

Understanding the Challenge: Signal vs. Noise in Fura-FF Imaging

Fura-FF is a low-affinity, ratiometric calcium indicator, making it ideal for measuring high calcium concentrations, such as those found in mitochondria or during intense neuronal firing, where high-affinity dyes like Fura-2 would be saturated.[1][2][3] Its ratiometric nature—exciting at two wavelengths (340 nm for Ca²⁺-bound and ~380 nm for Ca²⁺-free) and measuring emission at ~510 nm—is designed to correct for artifacts like uneven dye loading, cell thickness, and photobleaching.[4][5]

However, the ultimate quality of your data hinges on the Signal-to-Noise Ratio (SNR). A low SNR can obscure subtle calcium transients and lead to inaccurate quantification.

• The "Signal" is the change in fluorescence intensity at 340 nm and 380 nm excitation as Fura-FF binds and unbinds calcium.

• The "Noise" is the combination of unwanted photons and electronic interference that degrades the signal. The primary sources are:

  • Photon Shot Noise: A fundamental property of light, it is the statistical fluctuation in the arrival of photons at the detector.[6] It's proportional to the square root of the signal intensity, meaning brighter signals have a better SNR.[7]

  • Detector Noise: This includes read noise (error introduced when converting photons to an electronic signal) and dark current (thermal noise generated by the sensor over time).[8][9]

  • Background Fluorescence: This is often the most significant and controllable noise source. It includes autofluorescence from the cells/tissue (e.g., from NADH and flavins) and fluorescence from external sources like media, objectives, or unbound dye.[10][11][12]

The following sections provide a systematic approach to diagnosing and resolving the root causes of a poor SNR in your Fura-FF experiments.

Visualizing the Ratiometric Principle & Troubleshooting Workflow

To effectively troubleshoot, one must first understand the measurement principle and have a logical workflow.

Caption: Systematic Troubleshooting Workflow for Low SNR.

Frequently Asked Questions (FAQs)

Q1: My fluorescence signal at both 340 nm and 380 nm is very weak. What's the first thing I should check?

A: A universally low signal points directly to insufficient intracellular dye concentration. The causality is simple: not enough fluorescent molecules are present to generate a strong signal.

• Review Your Loading Protocol: The acetoxymethyl (AM) ester form of Fura-FF is used for cell loading, where it passively diffuses across the membrane and is cleaved by intracellular esterases to trap the active dye. [2][13]This process is highly dependent on concentration, time, and temperature. Insufficient incubation time or dye concentration are the most common culprits. [14]* Actionable Steps:

  • Increase Dye Concentration: Start with a concentration of 1-2 µM and titrate upwards to 5-10 µM if the signal remains weak. Be cautious, as excessive dye can buffer intracellular calcium and be cytotoxic. [4][15] 2. Increase Loading Time: A typical loading time is 30-60 minutes at 37°C. [16]For robust cells, extending this may improve loading.

  • Check Dye Viability: Ensure your Fura-FF AM stock, dissolved in high-quality anhydrous DMSO, is stored correctly at -20°C and protected from light and moisture. Avoid repeated freeze-thaw cycles. [15]

Q2: My baseline fluorescence is extremely high, which makes my ratiometric change (ΔR) appear small. Why is this happening?

A: A high baseline fluorescence (F₀) relative to the change in fluorescence (ΔF) is a classic SNR problem that can stem from several sources.

• High Background Fluorescence: This is the most likely cause. It can originate from the culture medium (especially those containing phenol red or riboflavin), the coverslip/plate, or the immersion oil. [11]Most significantly, cellular autofluorescence from metabolic cofactors like NADH can be a major confounder, particularly in metabolically active cells or thick tissue slices. [12]2. Unhealthy Cells: Dying or damaged cells have compromised membranes, leading to elevated resting intracellular calcium levels. [17]This will increase the baseline F340 signal, compressing the dynamic range of your measurement.

• Incomplete De-esterification or Dye Compartmentalization: If the AM ester is not fully cleaved, the partially de-esterified dye can have different fluorescent properties. Furthermore, the dye can be sequestered into organelles like mitochondria or the ER, contributing to a high, non-responsive baseline. [18]

• Actionable Steps:

  • Measure and Subtract Background: Before analyzing your data, acquire an image from a cell-free region of your coverslip. This value should be subtracted from every pixel in your experimental images. [19] * Use Optically Clear Media: For the imaging session, switch to a phenol red-free, buffered salt solution (like HBSS) or a specially formulated low-background medium. [11] * Assess Cell Health: Use a viability dye like Trypan Blue or Propidium Iodide on a sister culture to ensure your cells are healthy before starting a demanding imaging experiment.

  • Allow Time for De-esterification: After loading, wash the cells and allow them to rest for at least 20-30 minutes at room temperature or 37°C to ensure complete cleavage of the AM ester. [15]

Q3: How does photobleaching affect my ratiometric signal, and how can I minimize it?

A: Photobleaching is the irreversible photochemical destruction of a fluorophore. A common misconception is that ratiometric imaging completely cancels out its effects. While the ratio calculation can correct for photobleaching to a degree (as both F340 and F380 signals decrease), it is not a perfect solution. [20]Severe photobleaching can alter the spectral properties of the dye, producing fluorescent byproducts that are not sensitive to calcium, which violates the core assumption of the ratiometric calculation and leads to inaccurate results. [21]

• Actionable Steps:

  • Reduce Excitation Intensity: Use the lowest possible light intensity from your source (arc lamp or LED) that still provides a usable signal. Neutral density (ND) filters are essential for this.

  • Minimize Exposure Time: Use the shortest camera exposure time possible. Modern sensitive cameras help significantly here.

  • Limit Illumination Periods: Only illuminate the sample during data acquisition. Use shutters or software control to prevent continuous exposure between time points.

  • Use an Anti-fade Reagent: If compatible with your live-cell experiment, consider adding a commercial anti-fade reagent to your imaging medium.

Q4: Which camera is best for Fura-FF imaging: sCMOS, EMCCD, or CCD?

A: The choice of detector is critical for maximizing SNR. For the dynamic, often low-light conditions of Fura imaging, sCMOS (scientific CMOS) cameras are now the standard recommendation for most applications. [22]

Detector Type	Key Advantages	Key Disadvantages	Best Use Case for Fura-FF
sCMOS	Extremely low read noise (~1-2 e⁻), high speed (fast frame rates), large field of view, excellent dynamic range. [23][24]	Can have slightly higher dark current than deep-cooled CCDs.	Recommended Standard: Ideal for capturing rapid calcium transients across a wide field of view with high signal fidelity. [22]
EMCCD	Sub-electron read noise due to on-chip gain, making it the most sensitive for extreme low-light conditions. [25][26]	Gain process introduces a multiplicative noise factor; smaller field of view and higher cost. [24]	Specialized Use: When the emitted signal is so weak that it is buried in the read noise of an sCMOS camera (e.g., single-molecule level).

| CCD | High quantum efficiency, low dark current (with deep cooling). | High read noise (5-10 e⁻), very slow frame rates. [27]| Largely Obsolete for Live-Cell Dynamics: The slow speed and high read noise are prohibitive for most modern calcium imaging experiments. |

Causality: The low read noise of sCMOS cameras means that the primary noise source becomes the photon shot noise, which is an unavoidable physical limit. This allows for the detection of very faint signals without the introduction of significant electronic noise from the camera itself. [27]

Key Experimental Protocols

Protocol 1: Optimized Fura-FF AM Loading in Cultured Cells

This protocol provides a starting point; optimization for your specific cell type is crucial. [16]

• Reagent Preparation:

  • Prepare a 1 mM stock solution of Fura-FF AM in anhydrous DMSO. Aliquot into single-use volumes (e.g., 10 µL) and store at -20°C, protected from light. [15] * Prepare a loading buffer: Use a buffered salt solution (e.g., HBSS) or serum-free medium. For many cell lines, adding 0.02% Pluronic F-127 can aid in dye dispersal. [16]For cells that actively export the dye, 1-2.5 mM probenecid can be added to the buffer to inhibit anion exchangers. [28]

• Cell Preparation:

  • Plate cells on imaging-quality glass coverslips or plates to a confluence of 70-90%. Healthy, sub-confluent cells load more effectively.

• Dye Loading:

  • Warm the loading buffer and cell plate to 37°C.

  • Dilute the Fura-FF AM stock solution into the pre-warmed loading buffer to a final concentration of 2-5 µM. Vortex thoroughly.

  • Remove the culture medium from the cells and gently wash once with the loading buffer (without dye).

  • Add the Fura-FF AM loading solution to the cells.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Wash and De-esterification:

  • Gently remove the loading solution.

  • Wash the cells twice with pre-warmed imaging buffer (e.g., HBSS with calcium and magnesium, no dye).

  • Add fresh imaging buffer and incubate for an additional 30 minutes at room temperature or 37°C to allow for complete de-esterification of the dye. [15]

• Imaging:

  • Proceed with imaging on a microscope equipped with 340 nm and 380 nm excitation filters, a dichroic mirror (~400 nm), and an emission filter (~510 nm).

Protocol 2: Autofluorescence Assessment and Correction

Autofluorescence can be a significant variable and should be measured. [12]

• Prepare a Control Sample: On the same day and using the same batch of cells, prepare a "mock-loaded" sample. Follow the exact loading protocol (Protocol 1), but omit the Fura-FF AM dye from the loading solution.

• Image the Control Sample: Using the identical imaging settings (light intensity, exposure time, camera gain) that you will use for your experiment, acquire images of the mock-loaded cells at both 340 nm and 380 nm excitation.

• Calculate Average Autofluorescence: Measure the mean fluorescence intensity within several cells in the control sample. This gives you the average autofluorescence values (AF₃₄₀ and AF₃₈₀).

• Apply Correction: During data analysis, subtract these average autofluorescence values from your raw experimental data:

  • Corrected F₃₄₀ = Raw F₃₄₀ - AF₃₄₀

  • Corrected F₃₈₀ = Raw F₃₈₀ - AF₃₈₀

  • Corrected Ratio = (Raw F₃₄₀ - AF₃₄₀) / (Raw F₃₈₀ - AF₃₈₀)

This correction is essential for accurate quantification, especially when the true signal is low and comparable in magnitude to the autofluorescence.

References

• University of York. (n.d.). Noise - Introduction to Bioimage Analysis. Retrieved from University of York website. [Link]

• Andor - Oxford Instruments. (n.d.). CCD vs sCMOS Cameras - Comparisons and Uses. Retrieved from Andor website. [Link]

• Weigert, M., et al. (2018). Imaging in focus: An introduction to denoising bioimages in the era of deep learning. PMC. [Link]

• Semrock. (n.d.). Spectral Modeling in Fluorescence Microscopy. Retrieved from Semrock SearchLight website. [Link]

• University of Wisconsin-Madison. (n.d.). Noise · Analyzing fluorescence microscopy images with ImageJ. Retrieved from University of Wisconsin-Madison website. [Link]

• Schroeder, J. A., & Neumar, R. W. (1998). Autofluorescence as a confound in the determination of calcium levels in hippocampal slices using fura-2AM dye. PubMed. [Link]

• HF Agile Device Co., Ltd. (n.d.). sCMOS vs EMCCD vs CCD: Choosing the Right Scientific Camera for Your Research. Retrieved from HF Agile Device Co., Ltd. website. [Link]

• Nishimura, T., et al. (2023). Ratiometric Imaging for Quantification of Elevated Ca2+ in Neurons Using Synthetic Low-Affinity Fluorescent Probe. PMC. [Link]

• Hyrc, K. L., Bownik, J. M., & Goldberg, M. P. (2000). Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC. Cell Calcium. [Link]

• ResearchGate. (2018). How can I correct my too high initial fluorescence (Fo) in my calcium imaging data?[Link]

• Hyrc, K. L., Bownik, J. M., & Goldberg, M. P. (2000). Ionic Selectivity of Low-Affinity Ratiometric Calcium Indicators: mag-Fura-2, Fura-2FF and BTC. PubMed. [Link]

• Nussbaum. (2015). sCMOS v CCD – adversaries or partners?. Retrieved from Nussbaum website. [Link]

• Lessard, C. V., et al. (2013). Evaluation of sCMOS cameras for detection and localization of single Cy5 molecules. PMC. [Link]

• Springer Nature Experiments. (n.d.). Calcium Imaging Protocols and Methods. Retrieved from Springer Nature website. [Link]

• FocalPlane. (2021). A biologist's checklist for calcium imaging and optogenetic analysis. Retrieved from FocalPlane website. [Link]

• Andor - Oxford Instruments. (n.d.). How Does Calcium Imaging Work | Calcium Indicators. Retrieved from Andor website. [Link]

• Andor - Oxford Instruments. (n.d.). CCD, EMCCD or sCMOS Scientific Cameras for Your Research. Retrieved from Andor website. [Link]

• Szmacinski, H., & Lakowicz, J. R. (2009). Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing. PMC. [Link]

• IonOptix. (2019). Loading Fura-2 into cardiomyocytes. Retrieved from IonOptix website. [Link]

• Taylor, B. K., et al. (2013). A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells. Cell Calcium. [Link]

• Interchim. (2016). Fluorescent calcium indicators. Retrieved from Interchim website. [Link]

• ResearchGate. (2020). Optimization of Fura-2-AM concentration and loading time. [Link]

• Gonzalez-Hernandez, A., et al. (2011). Enhanced Loading of Fura-2/AM Calcium Indicator Dye in Adult Rodent Brain Slices Via a Microfluidic Oxygenator. PMC. [Link]

• Becker, P. L., & Fay, F. S. (1987). Photobleaching of fura-2 and its effect on determination of calcium concentrations. PubMed. [Link]

• Wokosin, D. L., et al. (2004). Characterization of a Range of Fura Dyes with Two-Photon Excitation. PMC. [Link]

• Samso, M., & Salome, L. (2002). Excitation wavelengths for fura 2 provide a linear relationship between [Ca2+] and fluorescence ratio. American Physiological Society Journal. [Link]

• ION Biosciences. (n.d.). Fura-2 AM Instructions. Retrieved from ION Biosciences website. [Link]

• Tourre, A., et al. (2017). A simple method for getting standard error on the ratiometric calcium estimator. PMC. [Link]

• ResearchGate. (2014). Is anyone familiar with measuring intracellular Ca2+?. [Link]

• ResearchGate. (2018). Why are my Fura-2 AM 340 and 380 baseline RFU levels so low.... [Link]

Sources

• 1. Fura-FF AM | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 5. Ratiometric Imaging | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 6. Imaging in focus: An introduction to denoising bioimages in the era of deep learning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Noise — Introduction to Bioimage Analysis [bioimagebook.github.io]
• 9. Noise · Analyzing fluorescence microscopy images with ImageJ [petebankhead.gitbooks.io]
• 10. searchlight.idex-hs.com [searchlight.idex-hs.com]
• 11. Background in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Autofluorescence as a confound in the determination of calcium levels in hippocampal slices using fura-2AM dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enhanced Loading of Fura-2/AM Calcium Indicator Dye in Adult Rodent Brain Slices Via a Microfluidic Oxygenator - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ionoptix.com [ionoptix.com]
• 16. hellobio.com [hellobio.com]
• 17. researchgate.net [researchgate.net]
• 18. journals.physiology.org [journals.physiology.org]
• 19. A simple method for getting standard error on the ratiometric calcium estimator - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 23. CCD vs sCMOS Cameras - Comparisons and Uses- Oxford Instruments [andor.oxinst.com]
• 24. sCMOS vs EMCCD vs CCD: Choosing the Right Scientific Camera for Your Research - HF Agile Device Co., Ltd. [revealerhighspeed.com]
• 25. Evaluation of sCMOS cameras for detection and localization of single Cy5 molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 26. CCD, EMCCD or sCMOS Scientific Cameras for Your Research- Oxford Instruments [andor.oxinst.com]
• 27. nuhsbaum.com [nuhsbaum.com]
• 28. ionbiosciences.com [ionbiosciences.com]

Technical Support Center: Optimizing Fura-FF Pentapotassium in Patch-Clamp Recording Pipettes

Welcome to the Advanced Electrophysiology Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals optimize the use of Fura-FF pentapotassium salt in whole-cell patch-clamp experiments.

Fura-FF is a difluorinated, low-affinity derivative of the classic calcium indicator Fura-2. While the acetoxymethyl (AM) ester form is used for bulk tissue loading[1], the pentapotassium salt is cell-impermeant and must be introduced directly into the cytosol via a recording pipette[2]. This provides absolute control over the intracellular dye concentration. Fura-FF is specifically engineered for environments where massive calcium transients occur—such as presynaptic terminal firing[3] or glutamate excitotoxicity[4]—where high-affinity dyes would rapidly saturate and fail to report peak kinetics.

Quantitative Data & Photophysical Properties

Understanding the biophysical properties of your indicator is the first step in experimental design. Fura-FF exhibits negligible magnesium sensitivity, which prevents signal distortion from intracellular Mg2+ fluctuations during metabolic stress[1].

Table 1: Photophysical Comparison of Fura-2 vs. Fura-FF

Property	Fura-2 (High Affinity)	Fura-FF (Low Affinity)	Experimental Implication & Causality
Ca2+ Kd​	~0.14 µM	~5.5 - 6.0 µM	Fura-FF resists saturation during massive Ca2+ influx, ensuring linear reporting of peak transients[1][5].
Mg2+ Sensitivity	Moderate	Negligible	Fura-FF provides cleaner Ca2+ signals in varying metabolic states.
Excitation	340 nm / 380 nm	340 nm / 380 nm	Both dyes are ratiometric and utilize identical dual-excitation hardware setups[5].
Emission	~510 nm	~510 nm	Compatible with standard FITC/GFP emission filter cubes[5].
Pipette Conc.	50 µM - 100 µM	100 µM - 2 mM	Higher concentrations of Fura-FF are required to achieve sufficient signal-to-noise ratios due to its low binding affinity at resting Ca2+ levels[6].

Experimental Protocol: Pipette Solution Formulation & Loading

To ensure trustworthiness and reproducibility, your intracellular solution (ICS) preparation must be a self-validating system. The following methodology isolates biological variables from technical artifacts.

Step-by-step preparation and loading workflow for Fura-FF in patch-clamp pipettes.

Step-by-Step Methodology

• Formulate the Base ICS: Prepare a nominally Ca2+ -free intracellular solution using high-purity salts. Buffer the pH to 7.2–7.4 using 10-20 mM HEPES. Critical: Do NOT add exogenous chelators like EGTA or BAPTA unless explicitly studying buffer competition, as they will outcompete Fura-FF for free calcium.

• Reconstitute Fura-FF: Dissolve the lyophilized Fura-FF pentapotassium salt in ultra-pure, Ca2+ -free water to create a 10 mM stock. Aliquot and store at -20°C, strictly protected from light.

• Dilute to Working Concentration: On the day of recording, spike your ICS with the stock to achieve a final concentration of 100 µM to 2 mM[6].

• Syringe Filtration (Self-Validation Step): Pass the final ICS through a 0.22 µm filter. Causality: Un-dissolved dye aggregates will clog the 1–3 M Ω patch pipette tip, increasing series resistance ( Rs​ ) and preventing stable whole-cell access.

• Backfill and Seal: Backfill the recording pipette, ensuring no air bubbles are trapped near the Ag/AgCl wire. Establish a gigaseal and apply brief negative pressure to rupture the membrane.

• Diffusional Equilibration: Wait 10–20 minutes before initiating optical recordings. Causality: Fura-FF has a molecular weight of ~854 g/mol . It requires significant time to diffuse from the pipette tip into the soma and distal dendritic arbors. Imaging prematurely results in artifactual spatial gradients.

Troubleshooting Guides & FAQs

Q1: Why is my Fura-FF signal saturated (low 380 nm, high 340 nm fluorescence) immediately after whole-cell break-in, before any stimulation?

A1: This indicates severe calcium contamination in your ICS or a compromised cell membrane. Because Fura-FF has a Kd​ of ~5.5-6.0 µM[1][5], saturation implies that the resting intracellular calcium has catastrophically exceeded 50 µM. Self-Validating Check: Before patching, place a 10 µL drop of your Fura-FF ICS in a fluorometer or on a glass coverslip. Measure the 340/380 excitation ratio. If it exhibits a "calcium-bound" spectrum (high 340 nm), your water, salts, or pH buffers are contaminated with Ca2+ . Remake the ICS with HPLC-grade water.

Q2: How do I choose the optimal Fura-FF concentration for my patch pipettes?

A2: The concentration must balance the Optical Signal-to-Noise Ratio (SNR) against the Exogenous Buffering Capacity ( κB​ ). Causality: Introducing Fura-FF adds an exogenous calcium buffer into the cell. If you use 2 mM Fura-FF (as is sometimes necessary for UV flash photolysis of caged calcium[6]), you will obtain a massive fluorescent signal, but you will artificially blunt the amplitude and slow the decay kinetics of the physiological Ca2+ transient. For standard synaptic stimulation, 100–200 µM is a safer starting point to minimize kinetic distortion while maintaining detectable fluorescence.

Competitive calcium buffering dynamics between endogenous proteins and Fura-FF.

Q3: I am recording from small compartments (e.g., presynaptic terminals). Why does the calcium transient decay faster than expected?

A3: This is often an artifact of endogenous buffer washout. Causality: In whole-cell patch clamp, the pipette acts as an infinite volumetric sink. While Fura-FF diffuses into the cell, endogenous mobile buffers (and the Ca2+ bound to them) diffuse out into the pipette. In small compartments like the calyx of Held, this disruption of endogenous buffering can drastically alter calcium clearance rates[3]. To validate if this is occurring, compare the decay kinetics at 5 minutes versus 25 minutes post-break-in. If the kinetics accelerate or change drastically over time, you are experiencing washout of endogenous components.

Q4: Can I use Fura-FF to measure resting, baseline Ca2+ levels?

A4: No. Fura-FF is the wrong biophysical tool for this specific task. Causality: Resting neuronal Ca2+ is typically 50–100 nM[7]. At this concentration, the fraction of Fura-FF bound to calcium is less than 2% (derived from the Michaelis-Menten binding isotherm). Therefore, small physiological fluctuations in resting calcium will not produce a measurable change in the 340/380 ratio. You must use a high-affinity indicator like Fura-2 ( Kd​ ~0.14 µM) for resting levels, and reserve Fura-FF for massive transients[4].

References

1.[1] Fura-FF AM | TargetMol Source: targetmol.com URL:

2. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com Source: biomol.com URL:

3.[7] Chemical Calcium Indicators - PMC - NIH Source: nih.gov URL:

4.[5] What's A Ratiometric Indicator - Nordic Biosite Source: nordicbiosite.com URL:

5. Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC Source: researchgate.net URL:

6.[6] Direct modulation of TRPM8 ion channels by rapamycin and analog macrolide immunosuppressants - eLife Source: elifesciences.org URL:

7.[3] Presynaptic Mitochondrial Calcium Sequestration Influences Transmission at Mammalian Central Synapses | Journal of Neuroscience Source: jneurosci.org URL:

8.[4] Insulin Diminishes Superoxide Increase in Cytosol and Mitochondria of Cultured Cortical Neurons Treated with Toxic Glutamate - MDPI Source: mdpi.com URL:

9.[2] Indicators for Ca2+, Mg2+, Zn2+ and Other Metal Ions - ResearchGate Source: researchgate.net URL:

Sources

• 1. Fura-FF AM | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. jneurosci.org [jneurosci.org]
• 4. mdpi.com [mdpi.com]
• 5. nordicbiosite.com [nordicbiosite.com]
• 6. Direct modulation of TRPM8 ion channels by rapamycin and analog macrolide immunosuppressants [elifesciences.org]
• 7. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]

Fura-FF Pentapotassium Imaging: Technical Support & Troubleshooting Guide

Welcome to the Technical Support Center for Fura-FF pentapotassium (CAS: 192140-58-2). This guide is designed for researchers, scientists, and drug development professionals optimizing their live-cell imaging assays. Fura-FF pentapotassium is the cell-impermeant, difluorinated derivative of the classic Fura-2 indicator[1]. It features a significantly higher calcium dissociation constant ( Kd​≈6μM ) compared to Fura-2 ( Kd​≈0.14μM )[2]. This low-affinity characteristic makes it the premier choice for tracking large calcium transients—such as those during excitotoxicity, in mitochondria, or in neuronal dendrites—where high-affinity dyes would rapidly saturate and fail to report peak concentrations[2].

Quantitative Data Summary

Table 1: Comparative Spectral and Chemical Properties

Property	Fura-FF Pentapotassium	Fura-2 Pentapotassium
Target Ion	Ca²⁺ (Low Affinity)	Ca²⁺ (High Affinity)
Kd​ for Ca²⁺	~6 µM	~0.14 µM
Excitation (Ca²⁺-free)	365 nm	380 nm
Excitation (Ca²⁺-bound)	339 nm	340 nm
Emission	507 - 514 nm	~510 nm
Mg²⁺ Sensitivity	Negligible	Moderate
Molecular Weight	853.9 g/mol	831.9 g/mol

(Data derived from and [2],[1])

Experimental Workflow

Caption: Ratiometric imaging workflow for Fura-FF pentapotassium.

Technical Troubleshooting & FAQs

Q1: Why use Fura-FF pentapotassium instead of Fura-2, and how does this affect my excitation settings?

A: Fura-2 saturates at around 1-2 µM intracellular Ca²⁺, making it blind to massive calcium influxes. Fura-FF incorporates electron-withdrawing fluorine atoms into its BAPTA core, which drastically lowers its affinity for calcium ( Kd​≈6μM )[2]. Because of this structural modification, the spectral properties shift slightly. While Fura-2 is typically excited at 340/380 nm, Fura-FF displays optimal excitation at 339 nm (Ca²⁺-bound) and 365 nm (Ca²⁺-free)[1]. You must adjust your monochromator or filter wheels to accommodate this 365 nm peak; using a standard 380 nm filter will result in a suboptimal dynamic range.

Q2: My 339/340 nm excitation signal is extremely weak or noisy compared to the 365/380 nm signal. How can I adjust the excitation wavelengths without losing ratiometric quantification?

A: This is a hardware-driven causality. The 339-340 nm wavelength is deep in the UV spectrum. Standard microscope optics (objectives, light guides, and coverslips) often have poor UV transmission, leading to severe signal attenuation. Solution: If your 340 nm signal is buried in noise, you are losing the numerator of your ratiometric calculation ( R=F340​/F380​ ). You can adjust the excitation filter from 340 nm to 350 nm or 355 nm. While this slightly reduces the dynamic range of the ratio (because you are moving down the shoulder of the excitation peak), it drastically improves photon yield through standard glass/fluorite optics, ultimately improving the signal-to-noise ratio (SNR). Alternatively, ensure you are using quartz or specialized high-UV-transmission objectives (e.g., SuperFluor).

Q3: I am observing a baseline shift in my ratio ( R ) before applying any stimulus. What causes this in Fura-FF pentapotassium?

A: A shifting baseline in an unstimulated cell loaded via patch pipette or microinjection is typically caused by incomplete dye diffusion. Because Fura-FF pentapotassium is a highly charged, hydrophilic salt, it does not cross membranes and must be physically introduced into the cytosol. Solution: If the dye is still diffusing from the patch pipette into distal dendrites, the absolute fluorescence will change. While ratiometric imaging theoretically cancels out dye concentration variations, background autofluorescence at 340 nm vs 380 nm does not scale equally[3]. Wait 10-15 minutes post-break-in for the dye to fully equilibrate. Ensure your intracellular solution contains the correct concentration of Fura-FF (typically 50-200 µM in the pipette).

Q4: Can I use Fura-FF pentapotassium to measure Ca²⁺ in the presence of heavy metals like Zn²⁺ or Mg²⁺?

A: Fura-FF was specifically designed to have negligible magnesium sensitivity, giving it a massive advantage over other low-affinity dyes like mag-Fura-2[2],[4]. However, like most BAPTA-based indicators, it maintains a high affinity for heavy metals such as Zn²⁺, Cd²⁺, and Gd³⁺[4],[5]. Solution: Zn²⁺ binding will cause a spectral shift nearly identical to Ca²⁺, confounding your measurements[6]. If you are working in synaptic terminals where Zn²⁺ is co-released with glutamate, you must apply a heavy metal chelator like TPEN (N,N,N',N'-tetrakis(2-pyridinylmethyl)-1,2-ethanediamine) to strip Zn²⁺ and isolate the true Ca²⁺ signal.

Experimental Protocol: In Vitro Calibration of Fura-FF Pentapotassium

To accurately convert your fluorescence ratio ( R ) to absolute calcium concentration ( [Ca2+]i​ ), you must determine the minimum ratio ( Rmin​ ), maximum ratio ( Rmax​ ), and the scaling factor ( β ) using the [7]. Because Fura-FF has a Kd​ of ~6 µM, standard calibration buffers used for Fura-2 (which max out at ~39 µM free Ca²⁺) are insufficient.

Step-by-Step Methodology:

• Prepare Calibration Buffers: Prepare two stock buffers to mimic the intracellular environment (100 mM KCl, 10 mM MOPS, pH 7.2).

  • Buffer A (Zero Ca²⁺): Add 10 mM EGTA.

  • Buffer B (High Ca²⁺): Add 10 mM CaCl₂.

• Dye Addition: Add Fura-FF pentapotassium to both buffers to a final concentration of 5 µM.

• Determine Rmin​ : Place Buffer A in your imaging chamber. Image using your standard experimental setup (Excitation: 340 nm and 365 nm; Emission: 510 nm).

  • Calculate Rmin​=F340​/F365​ .

  • Record the absolute fluorescence at the calcium-free wavelength ( F365,min​ ).

• Determine Rmax​ : Clean the chamber and add Buffer B. Image under the exact same conditions.

  • Calculate Rmax​=F340​/F365​ .

  • Record the absolute fluorescence at the calcium-free wavelength ( F365,max​ ).

• Calculate the Scaling Factor ( β ):

  • β=F365,min​/F365,max​ .

• Apply the Grynkiewicz Equation: [Ca2+]i​=Kd​×β×Rmax​−RR−Rmin​​

  (Note: Use 6 µM for the Kd​ of Fura-FF).

References

• Hyrc, K.L., Bownik, J.M., and Goldberg, M.P. (2000). Ionic selectivity of low-affinity ratiometric calcium indicators: mag-Fura-2, Fura-2FF and BTC. Cell Calcium, 27(2), 75-86. URL:[Link]

• Grynkiewicz, G., Poenie, M., and Tsien, R.Y. (1985). A new generation of Ca2+ indicators with greatly improved fluorescence properties. Journal of Biological Chemistry, 260(6), 3440-3450. URL:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Fura-FF AM | TargetMol [targetmol.com]
• 3. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 7. caymanchem.com [caymanchem.com]

Technical Support Center: Resolving Fura-FF Pentapotassium Compartmentalization in Whole-Cell Patch Clamp

Welcome to the Advanced Electrophysiology and Imaging Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address a critical, yet often misunderstood, challenge in live-cell imaging: the compartmentalization of salt-form calcium indicators.

Fura-FF pentapotassium is a low-affinity ratiometric calcium indicator ( ) engineered for studying microdomains with high calcium transients, such as mitochondria or neuronal dendrites, where high-affinity dyes like Fura-2 would easily saturate[1]. Researchers typically rely on the cell-impermeant pentapotassium salt form—delivered directly into the cytosol via the patch pipette—to bypass the notorious compartmentalization issues associated with AM-ester dyes. However, signal sequestration can still occur during prolonged whole-cell recordings[2]. This guide provides mechanistic insights and self-validating protocols to ensure your Fura-FF signal remains strictly cytosolic.

Part 1: Diagnostic FAQs

Q1: Why is my Fura-FF pentapotassium compartmentalizing if I am not using the AM ester? A: It is a common misconception that salt-form dyes are entirely immune to compartmentalization. While they do bypass esterase-mediated trapping, the pentapotassium salt of Fura-FF is a highly charged polyanion[1][3]. During whole-cell dialysis lasting longer than 20–30 minutes, the cell's active transport mechanisms—specifically Organic Anion Transporters (OATs)—recognize the dye as a foreign metabolite. These transporters will actively extrude the dye across the plasma membrane or sequester it into intracellular organelles like lysosomes and the endoplasmic reticulum[3][4]. Furthermore, continuous membrane turnover (pinocytosis) can physically engulf the cytosolic dye into vesicles over time.

Q2: How can I visually and quantitatively tell if my Fura-FF signal is compartmentalized? A: Compartmentalization manifests through three primary indicators:

• A progressive loss of dynamic range (reduced ΔF/F amplitude during known calcium transients).

• An upward, irreversible drift in the baseline 340/380 nm ratio.

• A morphological transition from diffuse, uniform cytosolic fluorescence to a "punctate" or starry-sky appearance. To definitively test this, we recommend executing the "Digitonin Washout Test" at the end of your recording (detailed in the protocols below)[2].

Part 2: Core Troubleshooting Guide (Causality & Solutions)

Factor 1: OAT-Mediated Sequestration and Extrusion

• The Causality: OATs are promiscuous transporters designed to clear organic anions from the cytosol. Because Fura-FF does not covalently bind to cellular components, OATs actively pump the dye into organelles or out of the cell, severely degrading your signal-to-noise ratio[3][4].

• The Solution: Inhibit OATs using Probenecid or Sulfinpyrazone. Adding probenecid to the extracellular bath effectively blocks these transporters, forcing the dye to remain trapped in the cytosolic compartment[3][4].

Factor 2: Temperature-Dependent Vesicular Trafficking

• The Causality: Endocytosis and pinocytosis are highly temperature-dependent processes. Recording at physiological temperatures (37°C) accelerates the vesicular encapsulation of cytosolic Fura-FF compared to ambient temperatures[3][4].

• The Solution: If your experimental biological question permits, conduct recordings at room temperature (20–25°C). This significantly depresses membrane turnover and slows OAT kinetics, prolonging the viability of your cytosolic signal.

Factor 3: Dialysis Kinetics and Intracellular Buffering

• The Causality: Pushing an excessive concentration of dye into the cell via a low-resistance pipette can overwhelm the cell's homeostatic mechanisms, leading to dye aggregation or accelerated active transport[5].

• The Solution: Optimize the pipette concentration (typically 100–300 µM) and allow a strict 15–20 minute equilibration period after membrane rupture before initiating optical excitation[6][7].

Part 3: Data Presentation & Optimization Matrix

The following table summarizes the quantitative properties of Fura-FF relative to Fura-2 and outlines the operational impacts on patch-clamp workflows.

Parameter	Fura-FF Pentapotassium	Fura-2 Pentapotassium	Operational Impact in Patch Clamp
Calcium Affinity ( Kd​ )	~6.0 µM[1]	~0.14 µM[1]	Fura-FF prevents signal saturation in high-Ca²⁺ microdomains.
Excitation / Emission	365 nm (Ca-free) / 514 nm 339 nm (Ca-bound) / 507 nm[1][8]	363 nm (Ca-free) / 512 nm 335 nm (Ca-bound) / 510 nm	Standard 340/380 nm filter sets can be used interchangeably.
Mg²⁺ Sensitivity	Negligible[1]	Moderate	Fura-FF provides cleaner signals without intracellular Mg²⁺ interference.
Compartmentalization Risk	Moderate (OATs/Pinocytosis)[2][3]	High	Both require Probenecid for whole-cell recordings exceeding 30 minutes.
Optimal Pipette Conc.	100 – 300 µM[6]	50 – 100 µM[5]	Higher Fura-FF concentration is needed due to lower binding affinity.

Part 4: Experimental Protocols

Protocol 1: OAT Inhibition via Probenecid

Purpose: Prevent active extrusion and organelle sequestration of Fura-FF.

• Stock Preparation: Dissolve Probenecid in 1M NaOH to create a 250 mM stock solution[4]. (Alternatively, use high-quality anhydrous DMSO).

• Buffer Integration: Add the stock solution to your extracellular recording buffer (e.g., ACSF or Tyrode's solution) to achieve a final working concentration of 1.0 to 2.5 mM [4].

• pH Adjustment (Critical): Because probenecid is highly acidic, strictly verify and adjust the final extracellular buffer pH back to 7.35–7.40 using HCl or NaOH.

• Application: Continuously superfuse the cells with this probenecid-supplemented buffer throughout the entire patch-clamp recording[3][4].

Protocol 2: Whole-Cell Dialysis and The Digitonin Validation Test

Purpose: Establish steady-state cytosolic dye loading and mathematically validate the absence of compartmentalization.

• Intracellular Loading: Supplement your standard intracellular patch solution (e.g., K-gluconate based) with 100–300 µM Fura-FF pentapotassium salt[6].

• Equilibration: After breaking into the whole-cell configuration, pause all optical excitation. Allow 15–20 minutes for the dye to passively diffuse and equilibrate throughout the cytosol and dendritic arbors[6].

• Recording: Proceed with ratiometric imaging (Excitation: 340/380 nm; Emission: 510 nm)[1][8].

• Self-Validation (End of Experiment): To prove the signal is purely cytosolic, apply 10 µM Digitonin to the extracellular bath[2].

• Data Interpretation: Digitonin selectively permeabilizes the cholesterol-rich plasma membrane while leaving organelle membranes largely intact. If the Fura-FF is truly cytosolic, you will observe a rapid, massive drop in fluorescence (quenching to ~10-20% of resting levels) as the dye washes out into the bath[2]. If a strong, punctate fluorescent signal remains, the dye has been sequestered into organelles[2][7].

Part 5: Mandatory Visualizations

Caption: Mechanism of Fura-FF compartmentalization via OATs and targeted inhibition by Probenecid.

Caption: Step-by-step workflow for stable Fura-FF whole-cell patch clamp imaging with self-validation.

References

• Cayman Chemical. Fura-FF (potassium salt) (CAS Number: 192140-58-2). 1

• Benchchem. Preventing Fura-2 pentapotassium leakage from cells using probenecid.4

• PMC / Biophysical Journal. Ca2+ transients in cardiac myocytes measured with high and low affinity Ca2+ indicators.5

• Journal of Neuroscience. Ionized Intracellular Calcium Concentration Predicts Excitotoxic Neuronal Death: Observations with Low-Affinity Fluorescent Calcium Indicators.2

• AAT Bioquest. Fura-8FF™, pentapotassium salt.9

• ResearchGate. Staining of the cells and recording procedures...6

• BORIS Portal. Real-time intra-store confocal Ca imaging in isolated mouse cardiomyocytes.7

• Biotium. Fura-2, Pentapotassium Salt.3

• TargetMol. Fura-FF pentapotassium salt | Calcium Fluorescent Dyes.8

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. jneurosci.org [jneurosci.org]
• 3. biotium.com [biotium.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ca2+ transients in cardiac myocytes measured with high and low affinity Ca2+ indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 8. Fura-FF pentapotassium salt | Calcium Fluorescent Dyes | TargetMol [targetmol.com]
• 9. Fura-8FF™, pentapotassium salt | AAT Bioquest [aatbio.com]

Reference Data & Comparative Studies

Measuring the Extremes: A Comparative Guide to Fura-FF and Fura-2 for High Calcium Transients

In the dynamic landscape of cellular signaling, calcium ions (Ca²⁺) are ubiquitous second messengers, orchestrating a vast array of physiological processes, from neurotransmission and muscle contraction to gene expression and apoptosis.[1][2][3] The ability to accurately measure fluctuations in intracellular Ca²⁺ concentration ([Ca²⁺]i) is therefore paramount for researchers in basic science and drug development. While a plethora of fluorescent Ca²⁺ indicators are available, the choice of the right tool is critically dependent on the specific experimental context, particularly the expected magnitude of the Ca²⁺ change.

This guide provides an in-depth comparison of two structurally related, ratiometric Ca²⁺ indicators: the classical high-affinity probe, Fura-2, and its low-affinity counterpart, Fura-FF. We will delve into the fundamental properties that govern their utility, provide experimental evidence supporting the selection of Fura-FF for measuring high-amplitude Ca²⁺ transients, and offer a detailed protocol for its application.

The Challenge of High Calcium: Why Fura-2 Falls Short

Fura-2 has long been a workhorse in calcium imaging, prized for its ratiometric properties which allow for quantitative measurements of [Ca²⁺]i, minimizing artifacts from uneven dye loading, photobleaching, and changes in cell volume.[1][4][5][6] It exhibits a high affinity for Ca²⁺, with a dissociation constant (Kd) typically in the range of 140-224 nM.[7][8] This high affinity makes it exquisitely sensitive to small changes in [Ca²⁺]i around the resting levels found in most cells (typically ~100 nM).[2]

However, this same high affinity becomes a significant limitation when studying cellular events that trigger large and rapid influxes of Ca²⁺, leading to concentrations in the micromolar (µM) range.[9] Such events are common in excitable cells like neurons during excitotoxicity or in cardiac myocytes during excitation-contraction coupling.[9][10][11] Under these high Ca²⁺ conditions, Fura-2 becomes saturated.[9] Once the majority of the indicator is bound to Ca²⁺, it can no longer accurately report further increases in concentration, effectively acting as a ceiling on the measurement. This can lead to a significant underestimation of the true peak [Ca²⁺]i.[9]

Fura-FF: Engineered for the Micromolar Range

To address the limitations of high-affinity indicators, Fura-FF was developed. As a difluorinated derivative of Fura-2, it shares a similar spectral profile but possesses a significantly lower affinity for Ca²⁺.[12][13] This critical difference is the primary reason for its suitability in measuring high Ca²⁺ transients.

Core Physicochemical Properties: A Head-to-Head Comparison

The key distinctions between Fura-FF and Fura-2 are summarized in the table below. The choice of the pentapotassium salt form of Fura-FF is deliberate for applications requiring direct intracellular loading, bypassing the potential issues of incomplete de-esterification associated with AM esters.[9]

Property	Fura-2	Fura-FF (pentapotassium salt)	Rationale for High Ca²⁺ Measurement
Ca²⁺ Dissociation Constant (Kd)	~140 nM[5][7][8]	~5.5 - 6 µM[12][14][15]	Fura-FF's higher Kd prevents saturation at high µM Ca²⁺ levels, allowing for a linear response over a wider concentration range.
Form	Commonly used as AM ester for cell loading[1][16]	Pentapotassium salt (cell-impermeant)[13][17][18]	The salt form allows for direct and known concentrations to be introduced into the cell via microinjection or patch pipette, avoiding AM ester loading artifacts.[5][18]
Mg²⁺ Sensitivity	Moderate	Negligible[12][13]	Reduced interference from physiological magnesium concentrations, leading to a more specific Ca²⁺ measurement.
Excitation (Ca²⁺-bound)	~335-340 nm[2][18]	~339 nm[12][13]	Similar excitation profiles allow for the use of standard Fura-2 filter sets and imaging hardware.
Excitation (Ca²⁺-free)	~363-380 nm[2][18]	~365 nm[12][13]	Ratiometric measurements are achievable with both indicators.
Emission	~505-510 nm[2][5][18]	~507-514 nm[12][13][17]	Emission spectra are nearly identical, ensuring compatibility with existing detection systems.

The Ratiometric Principle: A Shared Advantage

Both Fura-2 and Fura-FF are dual-excitation ratiometric indicators. This means that upon binding Ca²⁺, the peak of their excitation spectrum shifts. By alternately exciting the dye at its Ca²⁺-bound (~340 nm) and Ca²⁺-free (~380 nm) wavelengths and measuring the emitted fluorescence (at ~510 nm), a ratio of the two emission intensities can be calculated. This ratio is directly proportional to the [Ca²⁺]i and is largely independent of the dye concentration.

Figure 1. The ratiometric measurement principle for Fura indicators.

Experimental Workflow: Measuring High [Ca²⁺]i with Fura-FF Pentapotassium Salt

The following protocol outlines a generalized workflow for measuring high-amplitude Ca²⁺ transients in cultured neurons using Fura-FF pentapotassium salt delivered via a patch pipette during electrophysiological recording. This approach provides precise control over the intracellular dye concentration and allows for simultaneous measurement of electrical and chemical signals.

Sources

• 1. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 2. Widefield Calcium Imaging with Calcium Indicator Fura2 | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 3. youtube.com [youtube.com]
• 4. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. Biotium Fura-2, Pentapotassium Salt, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 9. jneurosci.org [jneurosci.org]
• 10. Fura-2 fluorescent technique for the assessment of Ca2+ homeostasis in cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intracellular calcium transients recorded with Fura-2 in spontaneously active myocytes isolated from the atrioventricular node of the rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fura-FF AM | TargetMol [targetmol.com]
• 13. caymanchem.com [caymanchem.com]
• 14. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. ≥95% purity (HPLC), powder | Sigma-Aldrich [sigmaaldrich.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. biotium.com [biotium.com]

Comparing Fura-FF pentapotassium and Mag-Fura-2 for ER calcium

Comparative Guide: Fura-FF Pentapotassium vs. Mag-Fura-2 for Endoplasmic Reticulum Calcium Dynamics

Introduction Quantifying calcium ( Ca2+ ) within the Endoplasmic Reticulum (ER) presents a unique biophysical challenge. Unlike the cytosol, where resting [Ca2+] hovers around 100 nM, the ER lumen maintains a highly concentrated Ca2+ pool ranging from 100 µM to over 500 µM. Standard high-affinity indicators like Fura-2 ( Kd​≈0.14μM ) saturate instantly in this environment, rendering them ineffective for ER measurements.

To accurately capture ER Ca2+ uptake and release kinetics without signal saturation, researchers must employ low-affinity ratiometric indicators. This guide provides an objective, data-driven comparison between the membrane-impermeant pentapotassium salts of Fura-FF and Mag-Fura-2 , detailing their photophysical properties, ion selectivity causality, and optimal experimental workflows.

Chemical and Photophysical Comparison

Both Fura-FF and Mag-Fura-2 are ratiometric, dual-excitation indicators. Ratiometric imaging is critical for ER studies because calculating the ratio of two excitation wavelengths normalizes the signal against artifacts like uneven dye distribution, photobleaching, and variable cell thickness.

Table 1: Photophysical and Binding Properties

Property	Fura-FF Pentapotassium	Mag-Fura-2 Pentapotassium
Primary Target	Low-affinity Ca2+	Mg2+ / Low-affinity Ca2+
Ca2+ Kd​ (in vitro)	~5.5 µM[1]	~25 µM[2]
Mg2+ Kd​	> 10 mM (Negligible)[3]	1.9 mM (High interference)[2]
Excitation (Free / Bound)	365 nm / 339 nm[1]	369 nm / 329 nm[2]
Emission	~514 nm[1]	~511 nm[2]
Chelator Backbone	Difluorinated BAPTA analog	APTRA ligand[4]

Fig 1. Ratiometric photophysical shift of Fura-based low-affinity indicators upon Ca2+ binding.

The Causality of Ion Selectivity: Why Mg2+ Matters

The fundamental difference between these two dyes lies in their chelating moieties, which dictates their causality in experimental design.

• Mag-Fura-2 (Furaptra): Originally designed as a magnesium indicator, it utilizes an APTRA (o-aminophenol-N,N,O-triacetic acid) ligand[4]. While its Ca2+ Kd​ of 25 µM is theoretically ideal for the high concentrations found in the ER, its high affinity for Mg2+ ( Kd​ ~1.9 mM) is a significant confounding factor[2]. In assays where ATP (and consequently Mg2+ ) is added to fuel the SERCA pump, fluctuations in free Mg2+ can artificially skew the 340/380 ratio, mimicking or masking true Ca2+ fluxes.

• Fura-FF: This dye is a difluorinated derivative of Fura-2 (BAPTA-based)[1]. The addition of electron-withdrawing fluorine atoms lowers its Ca2+ affinity to ~5.5 µM while preserving strict selectivity against Mg2+ ( Kd​ > 10 mM)[3]. If your experimental system involves dynamic changes in ATP/ Mg2+ concentrations, Fura-FF is the definitively superior choice to prevent ion-interference artifacts[3].

Experimental Methodology: Permeabilized Cell Assay

Because pentapotassium salts are highly charged and membrane-impermeant, they cannot be loaded into intact cells via simple incubation. To study ER calcium, researchers utilize a permeabilized cell bath assay .

The Causality of the Assay: Instead of loading dye into the ER, the plasma membrane is selectively permeabilized, washing away the endogenous cytosol. An "artificial cytosol" containing the pentapotassium dye is introduced. The dye acts as an extra-ER sensor. When the ER actively takes up Ca2+ via SERCA, the bath fluorescence ratio drops. When IP3​ triggers release, the bath ratio spikes. This creates a self-validating, closed-loop system where the exact concentration of extra-ER solutes is controlled.

Fig 2. Step-by-step permeabilized cell assay workflow for measuring ER Ca2+ fluxes.

Step-by-Step Protocol:

• Preparation: Grow cells on glass coverslips. Mount in a perfusion chamber on an epifluorescence microscope.

• Permeabilization: Perfuse with an Intracellular-like Medium (ICM) containing 10-20 µg/mL digitonin for 2-5 minutes. Digitonin selectively targets cholesterol-rich plasma membranes while leaving the cholesterol-poor ER membrane intact.

• Dye Loading (Bath): Wash out digitonin. Perfuse with ICM containing 1-2 µM of either Fura-FF pentapotassium or Mag-Fura-2 pentapotassium .

• SERCA Activation: Add 1.5 mM Mg-ATP to the bath. Monitor the 340/380 nm ratio. The ratio will steadily decrease as the ER sequesters Ca2+ from the bath.

• Stimulation: Once a steady-state baseline is reached, inject your stimulus (e.g., 2 µM IP3​ ) into the bath. Record the rapid spike in the 340/380 ratio representing ER Ca2+ release.

• Self-Validation (Calibration): To validate the dynamic range and self-calibrate the system, conclude the experiment by adding 10 µM Ionomycin + 5 mM CaCl2​ to obtain Rmax​ , followed by 10 mM EGTA (pH 8.0) to obtain Rmin​ .

Conclusion and Selection Criteria

• Choose Mag-Fura-2 Pentapotassium if you are measuring extremely high Ca2+ microdomains (>50 µM) and can strictly control or mathematically calibrate out Mg2+ concentrations in your buffer.

• Choose Fura-FF Pentapotassium as the gold standard for most ER flux assays. Its insensitivity to Mg2+ ensures that your ratiometric shifts are exclusively reporting Ca2+ dynamics, preserving the scientific integrity of your data.

Sources

• 1. Fura-FF, pentapotassium salt [Fura-2FF, pentapotassium salt] *CAS 192140-58-2* | AAT Bioquest [aatbio.com]
• 2. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Fura-FF AM vs. Fura-FF Pentapotassium Salt: A Comprehensive Guide to Low-Affinity Calcium Imaging

Accurate quantification of intracellular calcium ( Ca2+ ) is a cornerstone of cellular physiology and drug development. While high-affinity indicators like Fura-2 are standard for resting Ca2+ levels, they rapidly saturate during massive calcium influxes or within high-concentration microdomains (e.g., mitochondria, endoplasmic reticulum, and neuronal dendritic spines).

To solve this, researchers turn to Fura-FF , a low-affinity, ratiometric calcium indicator. By attaching electron-withdrawing fluorine substituents to the BAPTA chelator moiety of Fura-2, the electron density available for calcium coordination is reduced[1]. This structural modification increases the dissociation constant ( Kd​ ) from ~0.14 µM (Fura-2) to approximately 5.5–6.0 µM (Fura-FF)[2],. Furthermore, unlike Mag-Fura-2, Fura-FF exhibits negligible sensitivity to magnesium ( Mg2+ ), ensuring that your fluorescent signals are strictly calcium-dependent[2],[3].

Choosing between the two commercially available forms of this dye—Fura-FF AM and Fura-FF pentapotassium salt —dictates your experimental design, loading methodology, and data interpretation. This guide objectively compares these two formats and provides self-validating protocols for each.

Mechanistic Basis of Fura-FF Ratiometric Imaging

Fura-FF retains the excitation-shifting properties of Fura-2. In a calcium-free state, its excitation peak is ~365 nm. Upon binding calcium, the peak shifts to ~339 nm, while the emission remains relatively constant at an isosbestic point of ~507-514 nm[4],. By calculating the ratio of emission intensities following excitation at 340 nm and 380 nm, researchers can quantify Ca2+ independently of dye concentration, cell thickness, or photobleaching artifacts[5].

Caption: Ratiometric spectral shift of Fura-FF upon calcium binding.

Form Factor Comparison: AM Ester vs. Pentapotassium Salt

The fundamental difference between the two products lies in their cell permeability, which is dictated by their chemical side-groups.

• Fura-FF AM (Acetoxymethyl ester): The addition of AM groups masks the negative charges of the carboxylate groups, rendering the molecule highly lipophilic and membrane-permeable. Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the active, hydrophilic Fura-FF within the cytosol[2],[6].

• Fura-FF Pentapotassium Salt: This is the active, hydrophilic, and membrane-impermeable form of the dye. It must be physically introduced into the cell via patch-clamp pipettes, microinjection, or permeabilization techniques[7],[8].

Table 1: Physicochemical and Spectral Properties

Property	Fura-FF	Reference Fura-2
Kd​ for Ca2+	~5.5 - 6.0 µM	~0.14 µM (140 nM)
Excitation (Ca-free / Ca-bound)	365 nm / 339 nm	363 nm / 335 nm
Emission	~507 - 514 nm	~510 nm
Mg2+ Sensitivity	Negligible	Negligible
Dynamic Range	High ( Ca2+ up to ~50 µM)	Low (Saturates at ~1-2 µM)

Table 2: Application & Performance Comparison

Feature	Fura-FF AM	Fura-FF Pentapotassium Salt
Chemical Nature	Acetoxymethyl ester	Pentapotassium salt
Cell Permeability	Highly permeable (lipophilic)	Impermeable (hydrophilic)
Primary Loading Method	Non-invasive bulk incubation	Patch-clamp pipette, microinjection
Intracellular Processing	Requires esterase cleavage	Ready-to-use, immediately active
Compartmentalization Risk	High (can enter organelles if over-incubated)	Low (strictly restricted to targeted space)
Best Used For	High-throughput live-cell imaging	Electrophysiology, precise single-cell imaging

Validated Experimental Workflows

The choice of dye dictates the experimental setup. Below are the self-validating protocols designed to maximize signal-to-noise ratio while preventing common methodological pitfalls.

Caption: Workflow comparison for Fura-FF AM vs. Salt loading methods.

Protocol A: Live-Cell Loading with Fura-FF AM

Designed for non-invasive, high-throughput imaging of cultured cells.

• Stock Preparation: Dissolve Fura-FF AM in high-quality, anhydrous DMSO to create a 2–5 mM stock. Causality: AM esters rapidly hydrolyze in the presence of moisture. Anhydrous DMSO preserves the ester bonds[9].

• Working Solution: Dilute the stock to a final concentration of 4–5 µM in a physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES - HHBS). Add 0.04% Pluronic F-127. Causality: Pluronic F-127 is a non-ionic surfactant that prevents the highly lipophilic AM dye from aggregating in the aqueous buffer, ensuring uniform cellular uptake[9],[10].

• Incubation: Incubate cells with the working solution at 37°C for 30–60 minutes in the dark[9]. Causality: 37°C optimizes the activity of intracellular esterases required to cleave the AM groups.

• De-esterification Wash (Critical Step): Remove the dye solution, wash cells twice with warm HHBS, and incubate in fresh HHBS for an additional 15–30 minutes at room temperature. Causality: This post-incubation period allows the esterases to completely hydrolyze any remaining AM groups. Incomplete cleavage results in a fluorescent dye that is insensitive to calcium.

• Imaging: Excite at 340 nm and 380 nm, monitoring emission at ~510 nm[9].

Protocol B: Whole-Cell Patch-Clamp with Fura-FF Pentapotassium Salt

Designed for simultaneous electrophysiological recording and precise cytosolic calcium imaging.

• Intracellular Solution Preparation: Dissolve Fura-FF pentapotassium salt directly into your standard intracellular patch pipette solution (e.g., K-gluconate or KCl-based) to a final concentration of 50–200 µM. Causality: The pentapotassium salt is highly hydrophilic and readily dissolves in aqueous intracellular buffers without the need for DMSO or detergents.

• Pipette Backfilling: Fill the tip of the patch pipette with dye-free intracellular solution, then backfill with the Fura-FF-containing solution. Causality: This prevents dye leakage into the extracellular space before the gigaseal is formed, minimizing background fluorescence.

• Whole-Cell Configuration: Establish a gigaseal and break into the cell. Wait 5–15 minutes before imaging. Causality: The dye must physically diffuse from the pipette tip into the soma and distal dendrites. The time required depends on the size and complex morphology of the cell.

• Imaging: Conduct simultaneous voltage/current-clamp recordings while capturing 340/380 nm ratiometric images[3].

Experimental Design Causality: Which should you choose?

Choose Fura-FF AM when:

• You are conducting high-throughput screening (HTS) using plate readers (e.g., FLIPR or FlexStation)[9].

• You need to image intact networks of cells (e.g., cultured primary neurons or astrocytes) without mechanical disruption.

• Warning: Prolonged incubation (>1 hour) or higher temperatures can cause the AM dye to compartmentalize into mitochondria or the endoplasmic reticulum. If strictly cytosolic measurements are required, loading time must be carefully optimized[10].

Choose Fura-FF Pentapotassium Salt when:

• You are correlating electrical activity (action potentials, synaptic currents) with massive calcium transients in specific cellular compartments (e.g., dendritic spines)[3].

• You want absolute control over the intracellular dye concentration. With AM loading, the final intracellular concentration is unknown and variable; with patch-clamp loading, the cytosolic concentration perfectly equilibrates with the pipette concentration.

• You are working with cells that have high multidrug resistance (MDR) transporter activity, which actively pump AM dyes out of the cell before they can be cleaved.

References

• Paredes, R. M., et al. (2008) - Chemical Calcium Indicators. National Institutes of Health (NIH) PMC. URL:[Link]

• Hyrc, K. L., et al. (2000) - Ionic selectivity of low-affinity ratiometric calcium indicators: Mag-Fura-2, Fura-2FF and BTC. ResearchGate. URL:[Link]

Sources

• 1. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Fura-FF AM | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. Fura-FF, AM [Fura-2FF, AM] *CAS 348079-12-9* | AAT Bioquest [aatbio.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Fura-FF (potassium salt) | CAS 192140-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 8. Fura-FF, pentapotassium salt [Fura-2FF, pentapotassium salt] *CAS 192140-58-2* | AAT Bioquest [aatbio.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. interchim.fr [interchim.fr]